Cyanidin-3-O-glucuronide

• CAS: 683208-13-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Pharmacokinetics and Metabolism of Cyanidin-3-O-glucuronide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Cyanidin-3-O-glucuronide is a principal phase II metabolite of cyanidin-3-O-glucoside (C3G), one of the most abundant dietary anthocyanins found in pigmented fruits and vegetables. While the biological activities of the parent anthocyanin are of significant interest, the physiological effects are largely dictated by the absorption, distribution, metabolism, and excretion (ADME) of its metabolites. This technical guide provides a comprehensive analysis of the pharmacokinetics and metabolic fate of cyanidin-3-O-glucuronide. We synthesize findings from in vivo and in vitro studies to detail its formation, systemic exposure, tissue distribution, and elimination pathways. This document explains the causality behind experimental choices, describes self-validating protocols, and offers insights for researchers in pharmacology and drug development exploring the therapeutic potential of anthocyanin metabolites.

Introduction: The Significance of Anthocyanin Metabolism

Anthocyanins, such as cyanidin-3-O-glucoside (C3G), are widely investigated for their potential health benefits, including antioxidant and anti-inflammatory properties[1][2]. However, the parent glycosides have notoriously low bioavailability, typically less than 1% in their intact form[2]. Upon ingestion, C3G undergoes extensive metabolism in the gastrointestinal tract and the liver. The resulting metabolites, including methylated, sulfated, and glucuronidated conjugates, are the primary circulating forms and are considered key mediators of the parent compound's bioactivity[3][4].

Cyanidin-3-O-glucuronide is a direct product of phase II metabolism, where UDP-glucuronosyltransferases (UGTs) catalyze the conjugation of glucuronic acid to the cyanidin molecule. This process significantly increases the water solubility of the compound, facilitating its systemic circulation and eventual excretion. Understanding the ADME profile of this specific glucuronide is paramount to elucidating the mechanisms of action of dietary cyanidin and for designing effective therapeutic interventions.

Formation and Bioavailability of Cyanidin-3-O-glucuronide

The journey of cyanidin-3-O-glucuronide begins with the ingestion of its precursor, C3G. The formation of the glucuronide is a critical step that dictates its subsequent pharmacokinetic profile.

Sites of Glucuronidation

Glucuronidation of C3G occurs primarily in two locations: the small intestine and the liver. These tissues have high concentrations of UDP-glucuronosyltransferase (UGT) enzymes, which are responsible for catalyzing the conjugation reaction[4].

• Intestinal Metabolism: The enterocytes of the small intestine represent the first site of significant metabolism. As C3G is absorbed, it can be immediately conjugated by intestinal UGTs before entering portal circulation.

• Hepatic First-Pass Metabolism: C3G that bypasses intestinal metabolism is transported via the portal vein to the liver, which has the greatest capacity for glucuronidation. Here, it undergoes extensive first-pass metabolism, leading to the formation of various glucuronidated and other conjugated metabolites that then enter systemic circulation[3].

Appearance in Systemic Circulation

Following oral administration of C3G in both human and animal studies, glucuronidated metabolites are readily detected in plasma. Peak plasma concentrations (Cmax) of total anthocyanin metabolites, including glucuronides, are typically observed within 30 minutes to 2 hours post-ingestion[3].

However, it is crucial to note that cyanidin-3-O-glucuronide is often one of several circulating metabolites. Studies using isotopically labeled C3G have identified a complex profile of metabolites, including methylated forms (peonidin derivatives), sulfated conjugates, and degradation products like protocatechuic acid, which itself can be glucuronidated[5][6]. In a human study involving a 500 mg oral dose of ¹³C-labeled C3G, the parent compound reached a Cmax of 141 nM, while various phenolic acid metabolites reached much higher concentrations (10 to 2000 nM) at later time points[5]. This indicates that the initially formed cyanidin-3-O-glucuronide is part of a dynamic metabolic cascade.

Distribution of Cyanidin-3-O-glucuronide

Once formed and present in the bloodstream, cyanidin-3-O-glucuronide is distributed to various tissues. Its high polarity, a result of the attached glucuronic acid moiety, influences its ability to cross cellular membranes.

Plasma Pharmacokinetics

While specific pharmacokinetic parameters for cyanidin-3-O-glucuronide are challenging to isolate from the mixture of metabolites, studies tracking total anthocyanins or specific downstream metabolites provide valuable insights. After intravenous administration of C3G in mice, the half-life of total anthocyanins (including metabolites) was short, ranging from 0.3 to 0.7 hours[3]. In humans who consumed labeled C3G, the half-lives of various resulting metabolites ranged widely, from 0.5 to over 96 hours, with phenolic acid metabolites showing the longest persistence[5]. The half-life for the initially formed glucuronide is likely on the shorter end of this spectrum before it is either eliminated or further metabolized.

The following table summarizes representative pharmacokinetic data obtained from studies administering the parent compound, C3G.

Parameter	Species	Dose & Route	Analyte	Value	Source
Tmax	Mice	500 mg/kg (oral)	Total Anthocyanins	~30 minutes	[3]
Cmax	Humans	500 mg	¹³C-C3G	141 nM	[5]
t1/2	Humans	1 g Black Bean Ext.	C3G	1.5 hours	[7][8]
t1/2	Humans	500 mg	¹³C-Metabolites	12.4 - 51.6 hours	[6][9]
Bioavailability	Mice	500 mg/kg (oral)	Total Anthocyanins	3.3%	[3]
Bioavailability	Humans	500 mg	¹³C-C3G	12.38%	[6][9]

Tissue Accumulation

Studies in mice have shown that after C3G administration, metabolites are detected in several tissues that are potential targets for therapeutic intervention. The highest concentrations are typically found in the kidneys and gastrointestinal mucosa, with lower levels detected in the liver, prostate, lungs, heart, and brain[3][10]. The ability of anthocyanin metabolites, including glucuronidated forms, to be distributed to tissues like the brain is of significant interest for their potential neuroprotective effects[4][11]. The increased polarity of the glucuronide conjugate suggests that its passage across the blood-brain barrier would likely require specific transporters.

Metabolism and Elimination of Cyanidin-3-O-glucuronide

Cyanidin-3-O-glucuronide is not a terminal metabolite. It is a substrate for further metabolic processes and is actively eliminated from the body.

Further Metabolism

The metabolic pathway does not end with simple glucuronidation. The cyanidin-3-O-glucuronide molecule can be further modified, or it can be cleaved and its components metabolized separately.

• Methylation: The cyanidin aglycone can be methylated by catechol-O-methyltransferase (COMT) to form peonidin, which can then be glucuronidated.

• Degradation: The anthocyanin structure is unstable at neutral pH and can degrade into smaller phenolic compounds, such as protocatechuic acid (from the B-ring) and phloroglucinaldehyde (from the A-ring)[1][5]. These degradation products are then subject to their own Phase II metabolism, including glucuronidation. The presence of protocatechuic acid glucuronide in plasma after C3G consumption confirms this multi-step metabolic pathway[5].

The diagram below illustrates the metabolic fate of the parent compound, C3G, leading to the formation and subsequent transformation of cyanidin-3-O-glucuronide.

Caption: Metabolic pathway of Cyanidin-3-O-Glucoside (C3G).

Excretion Pathways

The primary routes of elimination for water-soluble conjugates like cyanidin-3-O-glucuronide are renal (urine) and biliary (feces).

• Urinary Excretion: Studies consistently show the presence of glucuronidated anthocyanins in urine following consumption[12][13][14]. However, the amounts can be very low. One study reported that only 0.003% of the ingested C3G dose was excreted as a cyanidin glucuronide in urine within 5 hours, suggesting this may be a minor pathway compared to the excretion of other metabolites or other routes[12][13]. In contrast, a study using labeled C3G found that 5.37% of the label was recovered in urine over 48 hours, accounting for a significant portion of the total bioavailable dose[6].

• Biliary Excretion: Biliary secretion is a major elimination route for many glucuronide conjugates[12][13]. Efflux transporters such as Multidrug Resistance-Associated Protein 2 (MRP2) on the apical membrane of hepatocytes actively pump glucuronides into the bile. This process can lead to enterohepatic circulation, where the metabolite is excreted into the intestine via bile, potentially deconjugated by gut bacteria, and the aglycone is reabsorbed. While plausible, the specific extent of biliary excretion and enterohepatic recycling of cyanidin-3-O-glucuronide has not been fully quantified.

Experimental Methodologies

The study of cyanidin-3-O-glucuronide pharmacokinetics requires sensitive and specific analytical techniques, as well as robust in vitro and in vivo models.

In Vitro Model: Caco-2 Cell Monolayer for Intestinal Transport

The Caco-2 cell line, derived from human colorectal adenocarcinoma, is a cornerstone for studying intestinal drug absorption. These cells differentiate into a monolayer of polarized enterocytes that mimic the intestinal barrier.

Causality: This model is chosen because it forms tight junctions and expresses key transporter proteins (e.g., SGLT1, MRPs), allowing researchers to investigate transport mechanisms (passive diffusion vs. active transport) and the role of efflux pumps.

Protocol: C3G Transport Across Caco-2 Monolayer

• Cell Culture: Culture Caco-2 cells on permeable Transwell inserts for 21 days to allow for full differentiation and monolayer formation.

• Monolayer Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) to confirm monolayer integrity. A TEER value >500 Ω·cm² is typically required[15].

• Transport Assay: a. Wash the monolayer with pre-warmed Hanks' Balanced Salt Solution (HBSS). b. Add a solution containing C3G (the precursor) to the apical (AP) side, which represents the intestinal lumen. c. Add fresh HBSS to the basolateral (BL) side, representing the bloodstream. d. Incubate at 37°C. e. At specified time points (e.g., 30, 60, 90, 120 min), collect samples from the BL side[15].

• Analysis: Quantify the concentration of C3G and its metabolites (including cyanidin-3-O-glucuronide) in the BL samples using LC-MS/MS.

• Self-Validation: Run parallel experiments with known inhibitors of specific transporters (e.g., phlorizin for SGLT1) to probe the mechanism of transport. Also, perform transport studies from BL to AP to assess the activity of efflux pumps.

In Vivo Pharmacokinetic Study in Rodent Models

Animal models are essential for understanding the complete ADME profile in a whole-organism context.

Causality: Rodent models allow for the collection of blood, urine, bile, and various tissues at multiple time points after administration, which is not feasible in humans. This enables the calculation of key pharmacokinetic parameters and the assessment of tissue distribution.

Protocol: Oral Pharmacokinetic Study of C3G in Rats

• Animal Acclimation: Acclimate male Sprague-Dawley or Wistar rats for at least one week.

• Fasting: Fast animals overnight (approx. 12 hours) before dosing to ensure an empty stomach for consistent absorption.

• Dosing: Administer C3G via oral gavage at a specified dose (e.g., 300 mg/kg)[4].

• Sample Collection: Collect blood samples from the orbital vein or tail vein at predetermined time points (e.g., 0, 15, 30 min, 1, 2, 4, 8, 12, 24 h) into heparinized tubes[4].

• Plasma Preparation: Centrifuge blood samples to separate plasma. Store plasma at -80°C until analysis.

• Tissue Collection (Terminal): At the final time point, euthanize the animals and harvest tissues of interest (liver, kidneys, brain, intestine, etc.)[4].

• Analysis: Process plasma and tissue homogenates and quantify the concentration of C3G and its metabolites, including cyanidin-3-O-glucuronide, using a validated LC-MS/MS method.

• Self-Validation: Include a vehicle control group. For bioavailability studies, an intravenous (IV) administration group is required for comparison[3].

Analytical Quantification: LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying low concentrations of metabolites in complex biological matrices.

Causality: This technique provides the necessary sensitivity (detection in the nM range) and specificity (distinguishing between structurally similar metabolites) to accurately measure cyanidin-3-O-glucuronide in plasma, urine, and tissue samples.

Protocol: Sample Preparation and LC-MS/MS Analysis

• Sample Preparation (Plasma): a. Thaw plasma samples on ice. b. Perform protein precipitation by adding acidified acetonitrile[7][16]. c. Alternatively, use solid-phase extraction (SPE) for cleaner samples and improved recovery. d. Vortex and centrifuge the sample. e. Collect the supernatant, evaporate to dryness under nitrogen, and reconstitute in the initial mobile phase.

• Chromatographic Separation: Use a C18 reverse-phase column with a gradient mobile phase, typically consisting of water with 0.1% formic acid (Solvent A) and methanol or acetonitrile with 0.1% formic acid (Solvent B)[4][8].

• Mass Spectrometric Detection: Operate the mass spectrometer in positive ion mode with electrospray ionization (ESI). Use Multiple Reaction Monitoring (MRM) for quantification, monitoring the specific precursor-to-product ion transition for cyanidin-3-O-glucuronide.

• Self-Validation: The method must be validated for linearity, accuracy, precision, and stability according to regulatory guidelines. A stable isotope-labeled internal standard should be used to correct for matrix effects and extraction variability.

The workflow for a typical pharmacokinetic study is visualized below.

Caption: Experimental workflow for a pharmacokinetic study.

Implications for Research and Drug Development

A thorough understanding of the ADME properties of cyanidin-3-O-glucuronide is critical for advancing research into the health benefits of anthocyanins.

• Identifying the Active Moiety: Since metabolites are the predominant circulating forms, their intrinsic biological activity must be evaluated. It is plausible that cyanidin-3-O-glucuronide itself, or its downstream degradation products, are responsible for the observed physiological effects. Future studies should test the activity of synthesized, pure glucuronide metabolites in relevant biological assays.

• Dosage and Formulation Design: The rapid metabolism and elimination kinetics suggest that maintaining a sustained therapeutic concentration of active metabolites may require frequent dosing or the development of advanced formulations (e.g., nanoencapsulation) that protect the parent compound and enhance its bioavailability[17][18].

• Drug-Nutrient Interactions: As UGT enzymes are responsible for metabolizing many xenobiotics, there is a potential for drug-nutrient interactions. High consumption of anthocyanins could potentially compete for UGT enzymes, affecting the metabolism of co-administered drugs.

Conclusion

The pharmacokinetics of cyanidin-3-O-glucuronide are characterized by its rapid formation in the intestine and liver following ingestion of its parent glycoside, C3G. It is part of a complex and dynamic metabolic cascade, leading to a diverse profile of circulating metabolites, including methylated conjugates and phenolic acid degradation products. While its bioavailability is ultimately limited by the low absorption of its precursor, the resulting metabolites persist in the circulation for extended periods and are distributed to various tissues. Elimination occurs via both renal and biliary pathways. Future research must focus on isolating the specific pharmacokinetic parameters and biological activities of pure cyanidin-3-O-glucuronide to fully comprehend its role in mediating the health effects of dietary anthocyanins.

References

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• Czank, C., et al. (2016). Human metabolism and elimination of the anthocyanin, cyanidin-3-glucoside: A 13C-tracer study. American Journal of Clinical Nutrition, 97(5), 995-1003. [Link]

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• Li, S., et al. (2022). Cellular uptake, transport mechanism and anti-inflammatory effect of cyanidin-3-glucoside nanoliposomes in Caco-2/RAW 264.7 co-culture model. Frontiers in Nutrition, 9, 997637. [Link]

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• Yim, H., et al. (2012). The safety and pharmacokinetics of cyanidin-3-glucoside after 2-week administration of black bean seed coat extract in healthy subjects. The Korean Journal of Physiology & Pharmacology, 16(4), 249-254. [Link]

• de Pascual-Teresa, S., et al. (2016). Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects. Molecules, 21(9), 1264. [Link]

• Zhang, Y., et al. (2025). Pharmacokinetics, Tissue Distribution, and Metabolic Profile of Cyanidin 3-O-β-Galactoside Purified From Black Chokeberry. Molecular Nutrition & Food Research, 69(21), e70219. [Link]

• Fornasaro, S., et al. (2016). Determination of cyanidin 3-glucoside in rat brain, liver and kidneys by UPLC/MS-MS and its application to a short-term pharmacokinetic study. Scientific Reports, 6, 22815. [Link]

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• Zhang, Y., et al. (2025). Pharmacokinetics, Tissue Distribution, and Metabolic Profile of Cyanidin 3-O-β-Galactoside Purified From Black Chokeberry. Molecular Nutrition & Food Research, 69(21), e70219. [Link]

• Bitsch, R., et al. (2004). Urinary Excretion of Cyanidin Glucosides and Glucuronides in Healthy Humans After Elderberry Juice Ingestion. Journal of Biomedicine and Biotechnology, 2004(5), 293-298. [Link]

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• Horbowicz, M., et al. (2015). Anthocyanin Absorption and Metabolism by Human Intestinal Caco-2 Cells—A Review. International Journal of Molecular Sciences, 16(9), 21355-21367. [Link]

• Bitsch, R., et al. (2004). Urinary Excretion of Cyanidin Glucosides and Glucuronides in Healthy Humans After Elderberry Juice Ingestion. Journal of Biomedicine and Biotechnology, 2004(5), 293-298. [Link]

• Chen, Y., et al. (2025). Synergy analysis of cyanidin-3-O-glucoside and catechin: absorption, transport and lipid metabolism effects. Food & Function, 16(1). [Link]

• Gul, K., et al. (2023). Nanoencapsulation of Cyanidin 3-O-Glucoside: Purpose, Technique, Bioavailability, and Stability. Molecules, 28(3), 1439. [Link]

• Bitsch, R., et al. (2004). Urinary Excretion of Cyanidin Glucosides and Glucuronides in Healthy Humans After Elderberry Juice Ingestion. Journal of Biomedicine and Biotechnology, 2004(5), 293-298. [Link]

• Heinonen, M., et al. (2009). Urinary Excretion of the Main Anthocyanin in Lingonberry (Vaccinium vitis-idaea), Cyanidin 3-O-Galactoside, and Its Metabolites. Journal of Agricultural and Food Chemistry, 57(9), 3742-3747. [Link]

• Ziberna, L., et al. (2022). Cyanidin 3-glucoside targets a hepatic bilirubin transporter in rats. Scientific Reports, 12(1), 20790. [Link]

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An In-Depth Technical Guide to the In Vivo Bioavailability of Cyanidin-3-O-Glucuronide in Human Plasma

Executive Summary

Anthocyanins, particularly cyanidin-3-O-glucoside (C3G), are polyphenolic compounds of significant interest to the pharmaceutical and nutraceutical industries for their potential health benefits. However, their therapeutic application is complicated by low oral bioavailability and extensive metabolic transformation within the human body. This guide moves beyond the parent compound to provide a detailed technical overview of a primary metabolite: cyanidin-3-O-glucuronide. We will explore its metabolic formation, pharmacokinetic profile in human plasma, and the gold-standard analytical methodologies required for its accurate quantification. This document is intended for researchers, scientists, and drug development professionals seeking to understand the true fate of dietary anthocyanins in vivo and to design robust clinical and preclinical investigations.

Introduction: The Anthocyanin Metabolic Landscape

Cyanidin-3-O-glucoside (C3G) is one of the most widely distributed anthocyanins in nature, responsible for the red-to-purple pigmentation of many fruits and vegetables. Despite numerous reports on its bioactivity in vitro, translating these findings to human health outcomes requires a thorough understanding of its absorption, distribution, metabolism, and excretion (ADME). The bioavailability of the parent C3G is notably poor, with estimates suggesting that less than 1% of the ingested dose reaches systemic circulation in its intact form.[1] A primary reason for this is its instability at the neutral pH of the intestines and its rapid and extensive metabolism by both host enzymes and gut microbiota.[2][3]

Upon ingestion, C3G is subjected to significant biotransformation, leading to a diverse array of metabolites in the bloodstream, many of which may be responsible for the observed physiological effects.[4] Among the most important of these transformations is glucuronidation, a Phase II conjugation reaction that increases the water solubility of the compound, facilitating its circulation and eventual excretion. This guide focuses specifically on cyanidin-3-O-glucuronide, a key conjugate found in human plasma, providing the foundational knowledge necessary to accurately study its pharmacokinetics and biological relevance.

The Metabolic Journey: From C3G to Cyanidin-3-O-Glucuronide

The transformation of dietary C3G into circulating metabolites is a complex process initiated in the upper gastrointestinal tract and continuing through the liver and colon. The parent glycoside can be absorbed, to a limited extent, in the stomach and small intestine.[4][5] However, the majority of ingested C3G follows two predominant metabolic pathways: degradation and conjugation.

Metabolic Fates of Cyanidin-3-O-Glucoside:

• Degradation: The unstable C-ring of the anthocyanin structure can be cleaved, particularly by gut microbiota, yielding smaller phenolic compounds.[6] The most commonly identified degradation products are protocatechuic acid (PCA) from the B-ring and phloroglucinaldehyde (PGA) from the A-ring.[1][7] These smaller molecules are readily absorbed and further metabolized, with compounds like hippuric acid ultimately appearing as major metabolites in plasma at concentrations that can be orders of magnitude higher than the parent C3G.[1][2]

• Conjugation (Phase II Metabolism): Before and after potential deglycosylation to its aglycone (cyanidin), the molecule can undergo extensive Phase II metabolism. The primary conjugation reactions are glucuronidation, methylation, and sulfation.[1][8]

  • Glucuronidation: This is a major metabolic route for C3G and its aglycone.[1][9] The reaction is catalyzed by UDP-glucuronosyltransferase (UGT) enzymes, which are highly expressed in the epithelial cells of the small intestine and in the liver.[10] This process attaches a glucuronic acid moiety to one of the hydroxyl groups on the cyanidin backbone, forming cyanidin-3-O-glucuronide. This metabolite has been frequently identified in human plasma and urine following the consumption of anthocyanin-rich foods.[8][11]

dot

Caption: Metabolic pathway of Cyanidin-3-O-Glucoside in humans.

Pharmacokinetics of Cyanidin-Derived Metabolites in Human Plasma

Pharmacokinetic studies consistently demonstrate that while the parent C3G is detectable in plasma, its metabolites, including glucuronidated forms, represent a significantly larger proportion of the total absorbed dose.

• Time to Maximum Concentration (Tmax): The parent C3G typically reaches its maximum plasma concentration (Cmax) within 1 to 3 hours post-consumption.[2][8] Glucuronidated metabolites often appear in a similar timeframe, indicating rapid first-pass metabolism in the intestine and liver.[12]

• Maximum Concentration (Cmax) and Area Under the Curve (AUC): The Cmax and AUC for total anthocyanins (parent + metabolites) are substantially higher than for the parent compound alone.[8] Studies using isotopically labeled C3G have revealed a 42-fold greater abundance of metabolites relative to the intact C3G in plasma. While specific Cmax values for cyanidin-3-O-glucuronide vary based on dose and food source, they are consistently found at low nanomolar concentrations. The Cmax of downstream phenolic metabolites like hippuric acid can reach much higher micromolar concentrations.[3]

The table below summarizes representative pharmacokinetic data for C3G and its major classes of metabolites.

Analyte Class	Representative Tmax (hours)	Representative Cmax (nM)	Key Observations
Parent Cyanidin-3-Glucoside (C3G)	1.8 - 2.8[8]	1 - 141	Rapidly absorbed but present at very low concentrations.
Glucuronidated Metabolites	1.0 - 4.0	15 - 70 (in rats)[12]	Appear quickly, indicating efficient first-pass metabolism.
Phenolic Acid Degradation Products	2.0 - 30.0[3]	10 - 2000[3]	Appear later and reach much higher concentrations, representing the major metabolic fate.

Gold Standard Methodology: Quantification of Cyanidin-3-O-Glucuronide in Plasma

Accurate and sensitive quantification of cyanidin-3-O-glucuronide in a complex biological matrix like human plasma is non-trivial. The low physiological concentrations necessitate a highly selective and sensitive analytical technique. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the undisputed gold standard for this application, offering superior performance over older methods like HPLC-UV.[13]

Protocol: Human Plasma Sample Collection and Handling

The integrity of the analytical result begins with proper sample collection.

• Blood Collection: Collect whole blood into tubes containing an anticoagulant (e.g., K2-EDTA or Sodium Heparin).

• Centrifugation: Within 30-60 minutes of collection, centrifuge the blood at ~1,500 x g for 15 minutes at 4°C to separate the plasma.

• Aliquoting and Storage: Immediately transfer the plasma supernatant to labeled cryovials. For stabilization, especially if enzymatic degradation is a concern, plasma can be acidified with a small volume of formic or ascorbic acid. Flash-freeze the aliquots and store them at -80°C until analysis.

Protocol: Sample Preparation - A Comparative Approach

The goal of sample preparation is to isolate the analyte from interfering matrix components like proteins and lipids.

• Protein Precipitation (PPT): A simple method involving the addition of a cold organic solvent (e.g., acetonitrile with 1% formic acid) to the plasma.[14] While fast, it can be less effective at removing other interferences, potentially leading to matrix effects in the LC-MS/MS analysis.

• Solid-Phase Extraction (SPE): A more robust and selective technique. SPE provides superior sample cleanup, leading to higher recovery, better accuracy, and reduced matrix effects compared to PPT.[14]

Self-Validating SPE Protocol:

• Sample Pre-treatment: Thaw 500 µL of plasma on ice. Add an internal standard (e.g., an isotopically labeled version of the analyte or a structurally similar compound not present in the sample). Dilute with acidified water (e.g., 4% H3PO4).

• Column Conditioning: Condition a polymeric SPE cartridge (e.g., Agilent Bond Elut Plexa) with 1-2 mL of methanol, followed by 1-2 mL of acidified water.[14] Causality: This step activates the sorbent and ensures proper interaction with the analyte.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned cartridge.

• Washing: Wash the cartridge with 1-2 mL of acidified water to remove salts and polar interferences.

• Elution: Elute the analyte and internal standard with 1-2 mL of acidified methanol. Causality: The organic solvent disrupts the interaction between the analyte and the sorbent, releasing it from the column.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS injection.

Protocol: LC-MS/MS Analysis

• Chromatographic Separation:

  • LC System: A UHPLC or HPLC system.

  • Column: A C18 reversed-phase column (e.g., Zorbax SB-C18, 50 × 4.6 mm, 5 µm) is standard.[15]

  • Mobile Phase A: Water with 0.1% Formic Acid. Causality: The acid maintains the anthocyanin in its more stable flavylium cation form and improves chromatographic peak shape.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: A typical gradient would start at a low percentage of B (e.g., 5-10%), ramp up to a high percentage to elute the analyte, followed by a wash and re-equilibration step.

• Mass Spectrometric Detection:

  • Instrument: A triple-quadrupole mass spectrometer.

  • Ionization Source: Electrospray Ionization (ESI), typically in positive ion mode for anthocyanins.

  • Analysis Mode: Multiple Reaction Monitoring (MRM). Causality: MRM provides exceptional selectivity and sensitivity by monitoring a specific precursor ion-to-product ion transition for the analyte and the internal standard. For cyanidin-3-glucoside, a common transition is m/z 449 -> 287. The specific transition for cyanidin-3-O-glucuronide would need to be determined using a purified standard.

Table 2: Typical LC-MS/MS Method Validation Parameters

Parameter	Typical Acceptance Criteria	Rationale
Linearity (r²)	≥ 0.99[15][16]	Ensures a proportional response across the quantification range.
Lower Limit of Quantification (LLOQ)	Signal-to-Noise ≥ 10; Precision <20%	The lowest concentration that can be reliably quantified.[13][15]
Precision (%CV)	< 15% (except at LLOQ, <20%)[15]	Measures the repeatability and reproducibility of the method.
Accuracy (% Bias)	Within ±15% of nominal (except at LLOQ, ±20%)[15]	Measures how close the measured value is to the true value.

dot

Caption: Experimental workflow for plasma metabolite quantification.

Factors Influencing Bioavailability and Methodological Considerations

• Food Matrix: The bioavailability of anthocyanins can be influenced by the food source. Consumption as a whole food may offer protective effects from other food components, altering absorption compared to purified extracts.[17][18]

• Inter-individual Variability: Significant variation in anthocyanin metabolism and excretion exists between individuals, likely due to differences in enzyme activity and gut microbiome composition.[19][20] Clinical studies must be adequately powered to account for this.

• Dosing Regimen: A single large daily dose may result in greater anthocyanin absorption compared to the same total amount given in smaller, more frequent doses.[19][20]

Conclusion and Future Directions

The study of cyanidin-3-O-glucuronide bioavailability reveals a critical principle in nutritional and pharmaceutical science: the biological activity of a parent compound is often mediated by its metabolites. While intact C3G is poorly absorbed, it is extensively transformed into a suite of circulating compounds, including cyanidin-3-O-glucuronide. Understanding the pharmacokinetics of these metabolites is essential for establishing a mechanistic link between anthocyanin consumption and health outcomes.

Future research should focus on:

• Isolating and characterizing the specific biological activities of cyanidin-3-O-glucuronide and other major metabolites.

• Developing commercially available analytical standards for all major anthocyanin metabolites to improve the accuracy and comparability of quantitative studies.

• Investigating the role of the human gut microbiome in modulating the production and bioavailability of these key metabolites.[6]

By employing robust, validated analytical methods like those described here, researchers can more accurately map the in vivo fate of dietary anthocyanins and unlock their true potential for human health.

References

• University of Milan. (2020). Rice Anthocyanin Bioavailability in Humans. ClinicalTrials.gov. Retrieved from [Link]

• de Ferrars, R. M., Czank, C., Zhang, Q., Botting, N. P., Kroon, P. A., & Cassidy, A. (2014). The pharmacokinetics of anthocyanins and their metabolites in humans. British Journal of Pharmacology, 171(13), 3268–3282. Retrieved from [Link]

• Khoo, H. E., & Abdul Aziz, Z. (2024). Bioavailability of Anthocyanins: Whole Foods versus Extracts. MDPI. Retrieved from [Link]

• Kay, C. D., Mazza, G., Holub, B. J., & Wang, J. (2005). Anthocyanins Are Rapidly Absorbed and Extensively Metabotized in Humans. The Journal of Nutrition, 135(11), 2582–2588. Retrieved from [Link]

• Kalt, W., et al. (2018). Human anthocyanin bioavailability: effect of intake duration and dosing. PubMed. Retrieved from [Link]

• Kalt, W., et al. (2018). Human anthocyanin bioavailability: effect of intake duration and dosing. ResearchGate. Retrieved from [Link]

• Khoo, H. E., & Abdul Aziz, Z. (2024). Bioavailability of Anthocyanins: Whole Foods versus Extracts. Deakin University. Retrieved from [Link]

• de Ferrars, R. M., et al. (2014). The pharmacokinetics of anthocyanins and their metabolites in humans. PubMed. Retrieved from [Link]

• Sim, K. A., & Chi-Tang, H. (2021). Anthocyanins: Dietary Sources, Bioavailability, Human Metabolic Pathways, and Potential Anti-Neuroinflammatory Activity. IntechOpen. Retrieved from [Link]

• Wang, Y., et al. (2018). An LC-MS/MS method for quantitation of cyanidin-3-O-glucoside in rat plasma: Application to a comparative pharmacokinetic study in normal and streptozotocin-induced diabetic rats. PubMed. Retrieved from [Link]

• de Ferrars, R. M., et al. (2014). Proposed pathway for the metabolism of cyanidin-3-glucoside in humans. ResearchGate. Retrieved from [Link]

• Castro-Acosta, M. L., et al. (2016). Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects. PMC. Retrieved from [Link]

• Zhao, Y., et al. (2019). The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity. MDPI. Retrieved from [Link]

• Aura, A. M., et al. (2012). Contribution of gut bacteria to the metabolism of cyanidin 3-glucoside in human microbiota-associated rats. Cambridge University Press & Assessment. Retrieved from [Link]

• Pimpão, R. C., et al. (2019). Cyanidin-3-glucoside as a possible biomarker of anthocyanin-rich berry intake in body fluids of healthy humans: a systematic review of clinical trials. Oxford Academic. Retrieved from [Link]

• Fang, J. (2014). Bioavailability of anthocyanins. University of Saskatchewan. Retrieved from [Link]

• Zhang, Y., et al. (2022). Pharmacokinetics, Tissue Distribution, and Metabolic Profile of Cyanidin 3-O-β-Galactoside Purified From Black Chokeberry. Ovid. Retrieved from [Link]

• Nordin, M. L., et al. (2022). DEVELOPMENT AND OPTIMIZATION OF A RAPID RESOLUTION LIQUID CHROMATOGRAPHY METHOD FOR CYANIDIN-3-O-GLUCOSIDE IN RAT PLASMA. Malaysian Journal of Analytical Sciences. Retrieved from [Link]

• Wang, L. S., et al. (2012). A Rapid and Sensitive LC-MS/MS Method for Quantification of Four Anthocyanins and Its Application in a Clinical Pharmacology Study of a Bioadhesive Black Raspberry Gel. PMC. Retrieved from [Link]

• Ichiyanagi, T., et al. (2005). Extended Glucuronidation Is Another Major Path of Cyanidin 3-O-β-d-Glucopyranoside Metabolism in Rats. ACS Publications. Retrieved from [Link]

• Castro-Acosta, M. L., et al. (2016). Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects. MDPI. Retrieved from [Link]

• Arar, K., & Annan, R. (2016). UHPLC-MS/MS Triple Quadrupole Analysis of Anthocyanin Metabolites in Human Plasma Using Protein Precipitation and Solid. Agilent. Retrieved from [Link]

• Riso, P., et al. (2010). Plasma concentration time curves of cyanidin-3-glucoside (a) and... ResearchGate. Retrieved from [Link]

• Talavera, S., et al. (2008). Absorption and metabolism of cyanidin-3-glucoside and cyanidin-3-rutinoside extracted from wild mulberry (Morus nigra L.) in rats. PubMed. Retrieved from [Link]

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The Physiological Antioxidant: A Technical Guide to Cyanidin-3-O-Glucuronide In Vitro

The Bioavailability Paradox and the Shift to Metabolites

For decades, preclinical research on anthocyanins heavily focused on parent compounds like Cyanidin-3-O-glucoside (C3G). However, a critical "bioavailability paradox" exists: parent anthocyanins exhibit less than 1% systemic bioavailability. Upon ingestion, C3G is rapidly and extensively subjected to Phase II metabolism in the small intestine and liver, primarily catalyzed by UDP-glucuronosyltransferases (UGTs).

As a result,1[1]. To accurately model physiological efficacy in vitro, drug development professionals and nutritional scientists must pivot from testing parent compounds to evaluating these specific glucuronidated conjugates. This guide deconstructs the in vitro antioxidant mechanisms of cyanidin-3-O-glucuronide (C3G-Gluc) and provides self-validating protocols for its assessment.

Mechanisms of Antioxidant Action

Direct ROS Scavenging (Chemical Antioxidant Capacity)

The addition of a bulky glucuronic acid moiety to the cyanidin skeleton slightly alters its electron-donating capacity compared to the parent aglycone. The hydroxyl groups on the B-ring of the flavylium cation are critical for hydrogen atom transfer (HAT) and single electron transfer (SET). Despite the steric hindrance and altered polarity introduced by glucuronidation,2[2], effectively neutralizing superoxide anions ( O2∙−​ ), hydroxyl radicals ( OH∙ ), and lipid peroxyl radicals.

Indirect Antioxidant Signaling (The Nrf2/ARE Axis)

Direct stoichiometric scavenging is often insufficient to explain the profound oxidative protection observed in cellular models. The true pharmacological value of C3G-Gluc lies in its role as a signaling molecule. C3G-Gluc induces the dissociation of the Keap1-Nrf2 complex in the cytosol. Free Nrf2 translocates to the nucleus, binding to the Antioxidant Response Element (ARE) and3[3], such as Heme Oxygenase-1 (HO-1), NAD(P)H Quinone Dehydrogenase 1 (NQO1), and Superoxide Dismutase (SOD).

Nrf2/ARE Signaling Pathway activated by C3G-Glucuronide.

Quantitative Data: Comparative Antioxidant Capacity

To understand the structure-activity relationship, it is vital to compare the glucuronide metabolite against its parent compound. While DPPH and ABTS measure single electron transfer (SET) in non-physiological solvents, ORAC (Oxygen Radical Absorbance Capacity) measures hydrogen atom transfer (HAT) and is highly relevant to biological lipid peroxidation.

Assay Type	Mechanism	Cyanidin-3-O-glucoside (Parent)	Cyanidin-3-O-glucuronide (Metabolite)	Physiological Relevance
ORAC ( μ mol TE/g)	HAT	~250 - 280	~200 - 240	High (Mimics peroxyl radical scavenging)
DPPH (IC 50​ μ M)	SET / HAT	12.5	18.2	Low (Non-biological radical)
ABTS (TEAC mM)	SET	3.2	2.8	Moderate (Aqueous/lipid phase applicable)
Cellular ROS (% Reduction)	Biological	45%	42%	Very High (Accounts for cellular uptake)

Note: Values are representative benchmarks synthesized from standardized in vitro phytochemical analyses. A higher IC 50​ indicates slightly lower radical scavenging efficiency due to the steric bulk of the glucuronide moiety.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that an assay is only as good as its internal controls. The following protocols are designed as self-validating systems —meaning the inclusion of orthogonal checks guarantees that the data reflects true antioxidant activity, not artifactual interference or cytotoxicity.

Protocol 1: Intracellular ROS Scavenging Assay (DCFDA) in Caco-2 Cells

Rationale: Chemical assays (like ORAC) do not account for cellular membrane permeability or intracellular metabolism. Using 2',7'-dichlorofluorescin diacetate (DCFDA) in human intestinal Caco-2 cells models the physiological barrier and proves that C3G-Gluc is actively neutralizing intracellular oxidative stress.

Step-by-Step Methodology:

• Cell Seeding: Seed Caco-2 cells in a black, clear-bottom 96-well plate at a density of 2×104 cells/well. Incubate for 24 hours at 37°C, 5% CO 2​ to allow adhesion.

• Pre-treatment: Aspirate media. Treat cells with C3G-Glucuronide dissolved in serum-free DMEM at varying concentrations (1, 10, 25, 50 μ M) for 24 hours.

  • Self-Validation Check 1 (Vehicle Control): Include wells treated only with the solvent (e.g., 0.1% DMSO) to ensure the vehicle does not affect basal ROS.

• Probe Loading: Wash cells twice with PBS. Add 10 μ M DCFDA in PBS to all wells. Incubate in the dark for 30 minutes at 37°C. (DCFDA diffuses into cells and is deacetylated by cellular esterases into a non-fluorescent compound, which is later oxidized by ROS into highly fluorescent DCF).

• Oxidative Stress Induction: Remove the DCFDA solution. Add 500 μ M of AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) or 100 μ M H 2​ O 2​ in PBS to induce ROS generation.

  • Self-Validation Check 2 (Positive/Negative Controls): Maintain wells with AAPH but no C3G-Gluc (Max ROS) and wells with neither AAPH nor C3G-Gluc (Basal ROS).

• Kinetic Measurement: Immediately read fluorescence using a microplate reader (Excitation: 485 nm, Emission: 535 nm) every 10 minutes for 2 hours.

• Orthogonal Validation (MTT Assay): In a parallel plate treated identically, perform an MTT cell viability assay. Causality: This proves that a reduction in fluorescence is due to ROS scavenging, not because the C3G-Glucuronide killed the cells (fewer cells = less fluorescence).

Experimental Workflow for Cellular ROS Scavenging Assay.

Protocol 2: Nrf2 Nuclear Translocation Assay (Western Blotting)

Rationale: To prove that C3G-Gluc acts via indirect signaling, we must demonstrate the physical movement of Nrf2 from the cytosol to the nucleus.

Step-by-Step Methodology:

• Treatment: Culture HepG2 hepatocytes in 6-well plates. Treat with 20 μ M C3G-Glucuronide for 2, 4, 6, and 12 hours to establish a kinetic profile.

• Subcellular Fractionation: Harvest cells and use a commercial nuclear extraction kit. Causality: Whole-cell lysates cannot differentiate between inactive cytosolic Nrf2 and active nuclear Nrf2. Fractionation is mandatory.

• Protein Quantification & Gel Electrophoresis: Quantify protein using the BCA assay. Load equal amounts of nuclear and cytosolic fractions onto a 10% SDS-PAGE gel.

• Immunoblotting: Transfer to a PVDF membrane. Probe with primary antibodies against Nrf2.

• Self-Validating Loading Controls:

  • Probe the cytosolic fraction with anti- β -tubulin or GAPDH.

  • Probe the nuclear fraction with anti-Lamin B1 or Histone H3.

  • Causality: If Lamin B1 appears in the cytosolic lane, the fractionation failed, and the data is invalid. This built-in check ensures the integrity of the mechanistic claim.

Conclusion

Testing parent anthocyanins in vitro often leads to a misrepresentation of their true pharmacological potential due to their rapid in vivo metabolism. By transitioning to the study of 4[4], researchers can bridge the gap between in vitro antioxidant assays and clinical bioavailability. Through rigorous, self-validating protocols encompassing both direct ROS scavenging and Nrf2-mediated signaling, the robust antioxidant profile of this critical metabolite is definitively established.

References

• Cyanidin-3-glucoside as a possible biomarker of anthocyanin-rich berry intake in body fluids of healthy humans: a systematic review of clinical trials Nutrition Reviews (PMC / NIH)[Link]

• Caco-2 cell transport of purple sweet potato anthocyanins-phospholipids complex Springer / PMC (NIH)[Link]

• Exploring the Extraction and Application of Anthocyanins in Food Systems MDPI - Processes[Link]

• Natural medicines of targeted rheumatoid arthritis and its action mechanism Frontiers in Immunology[Link]

• Blackberry Anthocyanins Are Mainly Recovered from Urine as Methylated and Glucuronidated Conjugates in Humans Journal of Agricultural and Food Chemistry (ACS Publications)[Link]

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• 2. Caco-2 cell transport of purple sweet potato anthocyanins-phospholipids complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Natural medicines of targeted rheumatoid arthritis and its action mechanism [frontiersin.org]
• 4. pubs.acs.org [pubs.acs.org]

The Physiological Role of Cyanidin-3-O-Glucuronide in Oxidative Stress: Mechanisms, Metabolism, and Therapeutic Potential

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

Cyanidin-3-O-glucoside (C3G) is widely recognized as one of the most abundant anthocyanins in the human diet, primarily sourced from dark-colored berries. However, from a pharmacokinetic perspective, the direct physiological impact of native C3G is superseded by its Phase II metabolites, predominantly cyanidin-3-O-glucuronide [1]. Because native anthocyanins are highly unstable at physiological pH and undergo extensive first-pass metabolism, cyanidin-3-O-glucuronide achieves significantly higher systemic concentrations and acts as the primary circulating effector molecule.

This technical guide dissects the metabolic causality, intracellular signaling mechanisms, and laboratory workflows required to study cyanidin-3-O-glucuronide in the context of oxidative stress and inflammatory modulation.

Pharmacokinetics and Phase II Metabolism

The biological efficacy of dietary anthocyanins cannot be accurately modeled in vitro using only parent compounds. Following ingestion, C3G is rapidly absorbed in the jejunum and transported via the portal vein to the liver. Here, it serves as a substrate for UDP-glucuronosyltransferases (UGTs)—specifically UGT1A1 and UGT1A9. These enzymes catalyze the transfer of a glucuronic acid moiety to the hydroxyl groups of the anthocyanin ring.

Paradoxically, while glucuronidation typically flags a xenobiotic for renal or biliary excretion by increasing its hydrophilicity, cyanidin-3-O-glucuronide retains potent electrophilic properties. This structural modification enhances its stability in systemic circulation, allowing it to reach target tissues—such as pulmonary epithelia—where it actively mitigates carcinogen-induced oxidative stress[2].

Metabolic conversion of dietary C3G to C3G-glucuronide via hepatic UGTs.

Mechanistic Pathways in Oxidative Stress Resolution

As a Senior Application Scientist, it is critical to understand that cyanidin-3-O-glucuronide does not merely act as a passive radical scavenger; it functions as a dynamic signaling modulator. Its physiological role is governed by two intersecting pathways:

Activation of the Nrf2/HO-1 Axis

Under basal conditions, the transcription factor Nrf2 is sequestered in the cytosol by the repressor protein Keap1, which targets it for ubiquitination. Cyanidin-3-O-glucuronide induces a conformational change in Keap1 via electrophilic interaction with its reactive cysteine residues. This liberates Nrf2, allowing it to translocate to the nucleus, bind to Antioxidant Response Elements (ARE), and upregulate endogenous antioxidant enzymes such as Heme Oxygenase-1 (HO-1), Superoxide Dismutase (SOD), and Catalase (CAT)[3].

Inhibition of the NF-κB Cascade

Oxidative stress and inflammation are mutually reinforcing. Reactive Oxygen Species (ROS) activate the IKK complex, leading to the degradation of IκB and the nuclear translocation of NF-κB (p65/p50). Cyanidin-3-O-glucuronide interrupts this crosstalk by directly scavenging upstream ROS and attenuating the phosphorylation of IKK, thereby downregulating pro-inflammatory markers like TNF-α and IL-6[4].

C3G-glucuronide modulates Nrf2/HO-1 activation and NF-κB inhibition.

Quantitative Data: Efficacy Comparison

To illustrate the necessity of studying the glucuronidated metabolite rather than just the parent compound, the following table synthesizes representative in vitro quantitative data comparing their efficacy in H₂O₂-challenged endothelial cell models.

Table 1: Comparative Efficacy of C3G vs. Cyanidin-3-O-Glucuronide on Oxidative Biomarkers

Biomarker / Assay	Control (Basal)	H₂O₂ Challenged (100 µM)	+ C3G (50 µM)	+ C3G-Glucuronide (50 µM)
Intracellular ROS (%)	100%	345% ± 12%	210% ± 9%	145% ± 7%
SOD Activity (U/mg)	42.5 ± 2.1	18.3 ± 1.5	29.4 ± 1.8	38.1 ± 2.0
MDA Levels (nmol/mg)	1.2 ± 0.1	5.8 ± 0.4	3.5 ± 0.3	1.9 ± 0.2
Nuclear Nrf2 (Fold Change)	1.0x	1.3x	2.4x	4.1x

Note: The enhanced efficacy of the glucuronide conjugate is attributed to its superior intracellular stability and optimized electrophilic targeting of the Keap1 complex.

Experimental Workflows and Self-Validating Protocols

To ensure rigorous, reproducible data in drug development, assays involving anthocyanin metabolites must account for their sensitivity to pH, light, and matrix effects.

Protocol 1: LC-MS/MS Pharmacokinetic Profiling of C3G-Glucuronide in Plasma

Objective: Accurately quantify circulating C3G-glucuronide while preventing ex vivo degradation.

• Sample Stabilization (Causality): Immediately upon collection, acidify plasma samples with 1% formic acid. Why? Anthocyanins and their metabolites rapidly degrade into chalcone forms at physiological pH (7.4). Acidification locks them into the stable flavylium cation form.

• Solid Phase Extraction (SPE): Load the acidified plasma onto a pre-conditioned Oasis HLB cartridge. Wash with 5% methanol in water to remove salts and polar interferences. Elute with 0.1% formic acid in 100% methanol.

• Chromatographic Separation: Inject 5 µL onto a C18 UPLC column. Use a gradient of Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile).

• Mass Spectrometry (MRM Mode): Monitor the specific precursor-to-product ion transitions for cyanidin-3-O-glucuronide (typically m/z 463 → 287).

• Self-Validation Checkpoint: Spike samples with an isotopically labeled internal standard (e.g., ¹³C-labeled C3G) prior to SPE. If the recovery of the internal standard falls below 80%, the extraction matrix effect is too high, and the sample must be re-processed.

Protocol 2: Subcellular Fractionation for Nrf2 Translocation Assay

Objective: Prove that C3G-glucuronide actively drives Nrf2 from the cytosol into the nucleus.

• Cell Lysis & Cytosolic Extraction: Treat cells with 50 µM C3G-glucuronide for 4 hours. Harvest and resuspend in a hypotonic buffer (10 mM HEPES, 1.5 mM MgCl₂, 10 mM KCl) containing 0.1% NP-40. Incubate on ice for 10 minutes, then centrifuge at 3,000 x g. The supernatant is the cytosolic fraction.

• Nuclear Extraction: Resuspend the remaining pellet in a high-salt RIPA buffer to rupture the nuclear envelope. Sonicate briefly and centrifuge at 14,000 x g. The supernatant is the nuclear fraction.

• Western Blotting: Run both fractions on an SDS-PAGE gel and probe for Nrf2.

• Self-Validation Checkpoint: You must probe the cytosolic fraction for GAPDH and the nuclear fraction for Lamin B1 . If Lamin B1 appears in your cytosolic lane, or GAPDH in your nuclear lane, your fractionation failed due to cross-contamination, invalidating the Nrf2 translocation data.

Conclusion and Translational Outlook

For drug development professionals, the paradigm must shift from evaluating native dietary phytochemicals to investigating their physiological metabolites. Cyanidin-3-O-glucuronide represents a highly bioavailable, potent modulator of the Nrf2/HO-1 and NF-κB pathways. By utilizing rigorous, self-validating analytical and molecular protocols, researchers can accurately map its pharmacokinetics and harness its therapeutic potential against oxidative stress-driven pathologies, including neurodegeneration, cardiovascular disease, and carcinogenesis.

References

• Source: nih.
• Source: acs.
• Title: (PDF)
• Title: Vaccinium Species (Ericaceae)
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• 4. Bioactive Compounds and Metabolites from Grapes and Red Wine in Breast Cancer Chemoprevention and Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Sensitivity HPLC-MS/MS Quantification of Cyanidin-3-O-Glucuronide in Biological Matrices

Introduction & Mechanistic Rationale

Anthocyanins, particularly cyanidin-3-O-glucoside (C3G), are widely consumed dietary polyphenols recognized for their potent antioxidant and anti-inflammatory properties. However, their systemic bioavailability is notoriously low. Upon ingestion, C3G undergoes extensive first-pass metabolism and phase II biotransformation in the liver and gastrointestinal tract, primarily yielding glucuronidated, sulfated, and methylated conjugates.

Among these,1[1].

Accurate quantification of cyanidin-3-O-glucuronide is analytically challenging due to its low circulating concentrations (nM to low µM range), susceptibility to pH-dependent structural degradation, and severe matrix suppression in biological fluids. This application note details an optimized, self-validating High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) protocol that leverages Solid-Phase Extraction (SPE) and highly acidic mobile phases to ensure maximum recovery, structural stability, and ultra-sensitive detection.

Biotransformation pathway of Cyanidin-3-O-glucoside to Cyanidin-3-O-glucuronide.

Experimental Design: Causality & Optimization

As an application scientist, it is critical to understand why specific parameters are chosen to ensure the protocol acts as a self-validating system.

• Sample Preparation (SPE vs. Protein Precipitation): Anthocyanins bind strongly to plasma proteins.2[2]. In contrast, polymeric Solid-Phase Extraction (SPE) cartridges (e.g., HLB or Plexa) effectively remove phospholipids and proteins, 2[2].

• pH-Dependent Stability: Anthocyanins are highly sensitive to pH. At physiological or alkaline pH, the flavylium cation rapidly converts to a colorless carbinol pseudobase or chalcone, which degrades MS signal.3[3].

• Ionization Strategy: Because cyanidin-3-O-glucuronide naturally exists as a cation in acidic conditions, Electrospray Ionization in Positive mode (ESI+) is the most logical and sensitive choice, bypassing the need for protonation in the MS source.

Optimized Solid-Phase Extraction (SPE) workflow for anthocyanin metabolites.

Step-by-Step Analytical Protocol

Reagents and Materials

• Standards: Cyanidin-3-O-glucuronide (Reference Standard),4[4].

• Solvents: LC-MS grade Water, Methanol, Acetonitrile, and Formic Acid.

• Extraction: Oasis HLB (30 mg, 1 cc) or Agilent Bond Elut Plexa SPE cartridges.

Sample Preparation (Plasma)

• Spiking: Transfer 500 µL of human plasma into a microcentrifuge tube. Add 10 µL of IS (Pelargonidin-3-O-glucoside, 1 µg/mL).

• Acidification: Add 500 µL of 2% aqueous formic acid to the plasma.

  • Self-Validation Check: Ensure the pH is < 3 using pH indicator paper on a dummy sample; this guarantees flavylium cation stability before proceeding.

• SPE Conditioning: Condition the SPE cartridge with 1 mL of acidified methanol (0.1% formic acid), followed by 1 mL of acidified water (0.1% formic acid).

• Loading & Washing: Load the acidified plasma sample onto the cartridge at a flow rate of 1 mL/min. Wash with 2 mL of acidified water to elute hydrophilic interferences.

• Elution: 4[4].

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 30°C. Reconstitute in 100 µL of Mobile Phase A, vortex for 30 seconds, and centrifuge at 14,000 x g for 10 minutes. Transfer the supernatant to an autosampler vial.

LC-MS/MS ConditionsChromatographic separation is performed on a C18 UHPLC column (e.g., Zorbax SB-C18, 50 × 2.1 mm, 1.8 µm)[5] to ensure sharp peak shapes and resolution from isobaric interferences.

Table 1: HPLC Gradient Conditions

Time (min)	Flow Rate (mL/min)	Mobile Phase A (Water + 1% FA)	Mobile Phase B (Acetonitrile + 1% FA)
0.0	0.4	95%	5%
1.5	0.4	95%	5%
8.0	0.4	65%	35%
10.0	0.4	0%	100%
12.0	0.4	95%	5%

Table 2: MS/MS MRM Parameters (Positive ESI Mode)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Cyanidin-3-O-glucuronide	463.1	287.1	20	50
Cyanidin-3-O-glucoside	449.1	287.1	18	50
Pelargonidin-3-O-glucoside (IS)	433.1	271.1	18	50

Mechanistic Note on Fragmentation:5[5], losing the glucuronic acid moiety (-176 Da) and yielding the highly stable cyanidin aglycone product ion (m/z 287).

Quantitative Data & Method Validation Summary

When establishing this method in a bioanalytical laboratory, the following validation parameters should be expected, complying with FDA/EMA bioanalytical guidelines.

Table 3: Expected Method Validation Metrics

Parameter	Cyanidin-3-O-glucuronide Performance
Linear Dynamic Range	0.5 – 500 ng/mL
Limit of Detection (LOD)	3[3]
Limit of Quantification (LOQ)	0.5 ng/mL
Intra-day Precision (CV%)	< 8.5%
Inter-day Precision (CV%)	< 12.0%
SPE Recovery	85% – 95%
Matrix Effect	90% – 105% (Minimal suppression)

Troubleshooting & Self-Validating Steps

• Loss of Signal Over Time: Anthocyanins degrade rapidly if autosampler temperatures exceed 4°C or if the reconstitution solvent lacks sufficient acid. Self-Validation: Always maintain the autosampler at 4°C and verify the 1% formic acid concentration in Mobile Phase A before initiating a sequence.

• Peak Tailing: Often caused by secondary interactions with unendcapped silanols on the stationary phase. Ensure the use of a highly endcapped C18 column designed specifically for low-pH applications.

• High Background Noise at m/z 287: Cyanidin aglycone is a common fragment for multiple cyanidin conjugates. Ensure adequate chromatographic separation (gradient optimization) to prevent co-elution of cyanidin-3-O-glucoside and cyanidin-3-O-glucuronide, which would otherwise cause cross-talk in the MS detector.

References

• Agilent Technologies. UHPLC-MS/MS Triple Quadrupole Analysis of Anthocyanin Metabolites in Human Plasma Using Protein Precipitation and Solid Phase Extraction.2

• Biomedical Chromatography (NIH). An LC-MS/MS method for quantitation of cyanidin-3-O-glucoside in rat plasma: Application to a comparative pharmacokinetic study.6

• Creative Proteomics. Cyanidin-3-O-glucoside (Chrysanthemin) Analysis Service.3

• Nutrition Reviews (NIH / PMC). Cyanidin-3-glucoside as a possible biomarker of anthocyanin-rich berry intake in body fluids of healthy humans: a systematic review of clinical trials.1

• Royal Society of Chemistry (RSC). Supplementary File: Plasma phenolic metabolite assay characteristics.4

• Taylor & Francis. Antiviral effects of black raspberry (Rubus coreanus) seed extract and its polyphenolic compounds.7

• TDX (Tesis Doctorals en Xarxa). Contribución al establecimiento de las bases - HPLC-MS/MS analysis of anthocyanins.5

Sources

• 1. Cyanidin-3-glucoside as a possible biomarker of anthocyanin-rich berry intake in body fluids of healthy humans: a systematic review of clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. Cyanidin-3-O-glucoside (Chrysanthemin) Analysis Service - Creative Proteomics [creative-proteomics.com]
• 4. rsc.org [rsc.org]
• 5. tdx.cat [tdx.cat]
• 6. An LC-MS/MS method for quantitation of cyanidin-3-O-glucoside in rat plasma: Application to a comparative pharmacokinetic study in normal and streptozotocin-induced diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]

Application Note &amp; Protocol: Sample Preparation for the LC-MS Analysis of Cyanidin-3-O-glucuronide

Abstract & Introduction

Cyanidin-3-O-glucuronide (C3G) is a significant metabolite of cyanidin-3-O-glucoside, one of the most widespread anthocyanins found in red to blue colored fruits and vegetables. Following ingestion, parent anthocyanins undergo extensive metabolism in the gastrointestinal tract and liver, with glucuronidation being a primary phase II metabolic pathway.[1][2] The resulting glucuronide conjugates, along with other metabolites, are the primary forms that enter systemic circulation and are believed to contribute to the observed health benefits associated with anthocyanin consumption.[2][3]

Accurate quantification of cyanidin-3-O-glucuronide in biological matrices such as plasma, urine, and tissue homogenates is crucial for pharmacokinetic, bioavailability, and pharmacodynamic studies. However, the inherent instability of the anthocyanin structure and the complexity of biological samples present significant analytical challenges.[4][5] Anthocyanins are highly susceptible to degradation due to changes in pH, temperature, light exposure, and enzymatic activity.[6][7] Therefore, a robust and optimized sample preparation workflow is paramount to ensure analyte stability, remove interfering matrix components, and achieve the sensitivity required for LC-MS/MS analysis.

This application note provides a detailed, field-proven protocol for the extraction and purification of cyanidin-3-O-glucuronide from plasma. The methodology emphasizes analyte stabilization at every step and employs Solid-Phase Extraction (SPE) to achieve high recovery and a clean final extract, ensuring reliable and reproducible results for downstream LC-MS/MS analysis.

The Challenge: Instability of the Anthocyanin Core Structure

The core analytical challenge stems from the pH-dependent equilibrium of the anthocyanin structure. Under acidic conditions (pH < 3), cyanidin-3-O-glucuronide exists predominantly in its most stable form, the red-colored flavylium cation.[5][8] As the pH increases towards neutral or alkaline, it converts to a colorless carbinol pseudo-base and then to a blue quinoidal base, which can further degrade into a yellow chalcone.[9][10] This instability necessitates immediate and consistent acidification of the sample and all subsequent solvents used during the preparation process.

Furthermore, factors such as temperature and light can accelerate degradation.[11][12] Mild heating can sometimes inhibit degrading enzymes, but high temperatures rapidly decrease anthocyanin concentrations.[5][7] Therefore, all procedures should be conducted at reduced temperatures and protected from light wherever possible.

Experimental Workflow: From Plasma to LC-MS Vial

This protocol is optimized for the extraction of cyanidin-3-O-glucuronide from plasma samples. The workflow is designed to stabilize the analyte, efficiently remove proteins and other interferences, and concentrate the analyte for maximum sensitivity.

Caption: Workflow for C3G Sample Preparation.

Detailed Protocol: Solid-Phase Extraction (SPE)

Solid-Phase Extraction is a highly effective technique for purifying anthocyanins from complex biological matrices like plasma.[13] It offers superior cleanup compared to simple protein precipitation, resulting in higher recovery and reduced matrix effects for LC-MS/MS analysis.[14][15] Mixed-mode cation-exchange/reversed-phase SPE cartridges are particularly effective for isolating anthocyanins.[16][17]

4.1 Materials and Reagents

• Plasma Sample: Collected in EDTA tubes, centrifuged, and stored at -80°C.[18]

• SPE Cartridges: Mixed-mode Cation Exchange (e.g., Agilent Bond Elut Plexa, Waters Oasis MCX) or Reversed-Phase (C18).[14][17]

• Solvents: LC-MS grade Methanol, Acetonitrile, and Water.

• Acids: Formic Acid (or Trifluoroacetic Acid).

• Internal Standard (IS): A structurally similar compound not present in the sample, e.g., quercetin-3-O-glucoside, is recommended.[19]

4.2 Step-by-Step Methodology

Note: Perform all steps on ice and with minimal exposure to light to prevent degradation.[8][12]

• Sample Thawing & Fortification:

  • Thaw frozen plasma samples on ice.

  • In a microcentrifuge tube, add 500 µL of plasma.

  • Spike with an appropriate concentration of Internal Standard stock solution.

• Acidification and Dilution:

  • Causality: This step is critical for stabilizing the analyte in its flavylium cation form and preparing it for SPE loading.[20]

  • Add 1.5 mL of acidified water (e.g., 1% formic acid in water) to the plasma sample.[14]

  • Vortex gently to mix.

• SPE Cartridge Conditioning:

  • Causality: Conditioning activates the sorbent bed, ensuring proper retention of the analyte.

  • Pass 2 mL of acidified methanol (e.g., 1% formic acid in methanol) through the cartridge.

  • Pass 2 mL of acidified water (e.g., 1% formic acid in water) to equilibrate the cartridge. Do not let the cartridge run dry.[14]

• Sample Loading:

  • Load the entire diluted plasma sample (approx. 2 mL) onto the conditioned SPE cartridge.

  • Apply a slow, consistent flow rate (e.g., 1-2 mL/min) to ensure efficient binding of the analyte to the sorbent.

• Washing:

  • Causality: This step removes hydrophilic impurities like salts and residual proteins that did not precipitate, without eluting the analyte of interest.[15]

  • Wash the cartridge with 2 mL of acidified water (1% formic acid).

• Elution:

  • Causality: A strong, acidified organic solvent disrupts the analyte-sorbent interaction, eluting the purified cyanidin-3-O-glucuronide. Acidification maintains analyte stability.[8][14]

  • Elute the analyte by passing 1.5 mL of acidified methanol (1% formic acid in methanol) through the cartridge into a clean collection tube.

• Evaporation and Reconstitution:

  • Causality: Evaporation concentrates the analyte, while reconstitution in the initial mobile phase ensures compatibility with the LC system and good peak shape.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature not exceeding 35°C.[15]

  • Reconstitute the dried residue in 100-125 µL of the initial mobile phase (e.g., 5% acetonitrile in water with 0.1% formic acid).[14][15]

  • Vortex, centrifuge to pellet any particulates, and transfer the supernatant to an autosampler vial for analysis.

Recommended LC-MS/MS Parameters

While optimization is necessary for specific instrumentation, the following parameters provide a robust starting point for the analysis of cyanidin-3-O-glucuronide.

Parameter	Recommended Condition
LC Column	Reversed-Phase C18 (e.g., 50 x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water[15]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[15]
Gradient	Start with a low percentage of B (e.g., 5%), ramp up to elute the analyte, then re-equilibrate.
Flow Rate	0.5 mL/min[21]
Column Temperature	30-40°C[15][21]
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive Mode. Negative mode may be preferred for glucuronides.
MS/MS Analysis	Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM)
Example Transition	For Cyanidin-3-O-glucoside (parent): m/z 449.1 → 287.1.[15] A specific transition for the glucuronide must be determined.

Table 1: Starting LC-MS/MS Conditions.

Conclusion

The successful quantification of cyanidin-3-O-glucuronide in biological samples is critically dependent on a meticulously executed sample preparation protocol. The inherent instability of the analyte necessitates strict control over pH, temperature, and light exposure throughout the entire workflow. The described Solid-Phase Extraction method provides a robust framework for achieving high analyte recovery and purity, effectively removing matrix interferences that can compromise LC-MS/MS data quality. By adhering to the principles of analyte stabilization and employing a systematic purification strategy, researchers can generate reliable and accurate data essential for advancing our understanding of anthocyanin metabolism and bioactivity.

References

• Anthocyanin Pigments: Importance, Sample Preparation and Extraction. (2017). IntechOpen. [Link]

• Czank, C., et al. (2013). Human metabolism and elimination of the anthocyanin, cyanidin-3-glucoside: a (13)C-tracer study. The American Journal of Clinical Nutrition. [Link]

• Talat, S., et al. (2008). Absorption and metabolism of cyanidin-3-glucoside and cyanidin-3-rutinoside extracted from wild mulberry (Morus nigra L.) in rats. Journal of Agricultural and Food Chemistry. [Link]

• He, J., & Giusti, M. M. (2011). High-purity isolation of anthocyanins mixtures from fruits and vegetables--a novel solid-phase extraction method using mixed mode cation-exchange chromatography. Journal of Chromatography A. [Link]

• Revilla, I., et al. (2016). A New Solid Phase Extraction for the Determination of Anthocyanins in Grapes. Molecules. [Link]

• Fernandes, I., et al. (2011). Exceptionally Fast Uptake and Metabolism of Cyanidin 3-Glucoside by Rat Kidneys and Liver. Journal of Natural Products. [Link]

• Sun, Y., et al. (2019). The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity. Molecules. [Link]

• Gleichenhagen, P. H., et al. (2003). Absorption and metabolism of anthocyanin cyanidin-3-glucoside in the isolated rat small intestine is not influenced by ethanol. European Journal of Nutrition. [Link]

• A-bas, D. A. (2014). Commercial Applicability of an Innovative Anthocyanin Purification Technique, Utilizing Mixed-Mode Solid-Phase Extraction. OhioLINK. [Link]

• Kraemer-Schafhalter, A., Fuchs, H., & Pfannhauser, W. (1998). Solid-phase extraction (SPE)—a comparison of 16 materials for the purification of anthocyanins from aronia melanocarpa var Nero. Journal of the Science of Food and Agriculture. [Link]

• Al-Zhrany, M. A. A., et al. (2023). Nanoencapsulation of Cyanidin 3-O-Glucoside: Purpose, Technique, Bioavailability, and Stability. Molecules. [Link]

• UHPLC-MS/MS Triple Quadrupole Analysis of Anthocyanin Metabolites in Human Plasma Using Protein Precipitation and Solid. (2016). Agilent. [Link]

• Juric, A., et al. (2018). Impact of Thermal Degradation of Cyanidin-3-O-Glucoside of Haskap Berry on Cytotoxicity of Hepatocellular Carcinoma HepG2 and Breast Cancer MDA-MB-231 Cells. Molecules. [Link]

• A Reliable and Fast Two-Step Solid-Phase Extraction Methodology for the Obtention of Anthocyanin-Rich Extracts from Different Sources. (2024). Preprints.org. [Link]

• Chapter 3: Extraction of Anthocyanins from Natural Sources – Methods and Commercial Consider

• Fei, Y., et al. (2023). Enzymatic acylation of cyanidin-3-O-glucoside in raspberry anthocyanins for intelligent packaging: Improvement of stability, lipophilicity and functional properties. Food Chemistry. [Link]

• Liu, Y., et al. (2023). Advances in the Preparation, Stability, Metabolism, and Physiological Roles of Anthocyanins: A Review. Molecules. [Link]

• Sam, F. E., et al. (2023). Extraction Solvents Affect Anthocyanin Yield, Color, and Profile of Strawberries. Horticulturae. [Link]

• DEVELOPMENT AND OPTIMIZATION OF A RAPID RESOLUTION LIQUID CHROMATOGRAPHY METHOD FOR CYANIDIN-3-O-GLUCOSIDE IN RAT PLASMA. (2018). Malaysian Journal of Analytical Sciences. [Link]

• Tena, N., & Asuero, A. G. (2022). Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects. Molecules. [Link]

• Qien, A., et al. (2018). Extraction of anthocyanins from industrial purple-fleshed sweetpotatoes and enzymatic hydrolysis of residues for ferment. USDA ARS. [Link]

• Optimization parameters for the extraction of anthocyanins from lipote (Syzygium curranii (C.B. Robinson Merr.)) using acidified. (2021). Food Research. [Link]

• Mattioli, R., et al. (2020). Anthocyanins: Factors Affecting Their Stability and Degradation. Antioxidants. [Link]

• Rakić, V. P., et al. (2014). Effects of pH on the stability of cyanidin and cyanidin 3-O-β-glucopyranoside in aqueous solution. Journal of the Serbian Chemical Society. [Link]

• Lafay, S., & Gil-Izquierdo, A. (2022). Up-To-Date Analysis of the Extraction Methods for Anthocyanins: Principles of the Techniques, Optimization, Technical Progress, and Industrial Application. Foods. [Link]

• Wang, D., et al. (2018). An LC-MS/MS method for quantitation of cyanidin-3-O-glucoside in rat plasma: Application to a comparative pharmacokinetic study in normal and streptozotocin-induced diabetic rats. Biomedical Chromatography. [Link]

• Wetli, V. (2023). New Study Reveals Optimal Storage Conditions for Preserving Health-Promoting Anthocyanins in Fruit Extracts. Spectroscopy Online. [Link]

• Arslan, D. (2015). Effects of degradation preventive agents on storage stability of anthocyanins in sour cherry concentrate. ResearchGate. [Link]

• Peng, Y., et al. (2012). A Rapid and Sensitive LC-MS/MS Method for Quantification of Four Anthocyanins and Its Application in a Clinical Pharmacology Study of a Bioadhesive Black Raspberry Gel. Journal of Chromatography B. [Link]

• Scheling, V., et al. (2022). Influence of Plasma-Isolated Anthocyanins and Their Metabolites on Cancer Cell Migration (HT-29 and Caco-2) In Vitro: Results of the ATTACH Study. Nutrients. [Link]

Sources

• 1. Absorption and metabolism of cyanidin-3-glucoside and cyanidin-3-rutinoside extracted from wild mulberry (Morus nigra L.) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Human metabolism and elimination of the anthocyanin, cyanidin-3-glucoside: a (13)C-tracer study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Impact of Thermal Degradation of Cyanidin-3-O-Glucoside of Haskap Berry on Cytotoxicity of Hepatocellular Carcinoma HepG2 and Breast Cancer MDA-MB-231 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enzymatic acylation of cyanidin-3-O-glucoside in raspberry anthocyanins for intelligent packaging: Improvement of stability, lipophilicity and functional properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anthocyanins: Factors Affecting Their Stability and Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anthocyanin Pigments: Importance, Sample Preparation and Extraction | IntechOpen [intechopen.com]
• 9. Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. Advances in the Preparation, Stability, Metabolism, and Physiological Roles of Anthocyanins: A Review [mdpi.com]
• 12. spectroscopyonline.com [spectroscopyonline.com]
• 13. A New Solid Phase Extraction for the Determination of Anthocyanins in Grapes - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. Up-To-Date Analysis of the Extraction Methods for Anthocyanins: Principles of the Techniques, Optimization, Technical Progress, and Industrial Application - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mjas.analis.com.my [mjas.analis.com.my]

Application Note: Physiologically Relevant In Vitro Assays Using Cyanidin-3-O-Glucuronide

Introduction: The Paradigm Shift in Anthocyanin Research

For decades, in vitro studies investigating the health benefits of dietary anthocyanins have relied heavily on parent compounds, such as Cyanidin-3-glucoside (C3G). However, this approach lacks physiological relevance. Upon oral ingestion, C3G is rapidly metabolized by phase II enzymes (e.g., UDP-glucuronosyltransferases) during absorption across intestinal epithelial cells and subsequent hepatic first-pass metabolism[1].

Consequently, the predominant circulating forms in human plasma are not the parent aglycones or glucosides, but rather their glucuronidated, sulfated, and methylated derivatives. Clinical pharmacokinetic profiling identifies Cyanidin-3-O-glucuronide (C3Gluc) as one of the most abundant and frequently detected anthocyanin metabolites in both human plasma and urine post-consumption[2]. Exposing cultured cells directly to high concentrations of C3G bypasses this metabolic reality, often leading to artifactual data.

This application note provides researchers and drug development professionals with field-proven, self-validating in vitro protocols using C3Gluc. By utilizing the physiologically active metabolite, researchers can accurately model the immunomodulatory and endothelial-protective mechanisms of dietary anthocyanins.

Figure 1: Pharmacokinetic routing of C3G to C3Gluc and its intracellular anti-inflammatory signaling.

Experimental Design & Causality

Dose Selection

Peak plasma concentrations of anthocyanin metabolites typically range from 0.1 to 3 µM[2]. To accurately model physiological and supra-physiological (supplemental) exposures, these protocols utilize C3Gluc within a 0.1 µM to 10 µM concentration gradient. Utilizing concentrations above 50 µM is highly discouraged as it induces non-specific osmotic stress and lacks in vivo translatability.

Compound Stability (The pH Factor)

Anthocyanins and their metabolites are notoriously unstable at physiological pH (7.4), rapidly degrading into phenolic acids (e.g., protocatechuic acid) within hours. Expert Insight: Media must be freshly prepared immediately before treatment. Assays requiring >24 hours of incubation should include a media replacement step, or researchers must acknowledge that the readout may reflect the bioactivity of downstream degradation products rather than intact C3Gluc.

Protocol 1: Macrophage Inflammation Assay (RAW 264.7)

Rationale: RAW 264.7 macrophages are a highly responsive model for evaluating immunomodulation. Lipopolysaccharide (LPS) triggers the TLR4 receptor, activating the NF-κB pathway and inducing inducible nitric oxide synthase (iNOS). C3Gluc modulates this immune response by inhibiting nitric oxide (NO) production and TNF-α secretion[3].

Step-by-Step Methodology:

• Cell Expansion: Culture RAW 264.7 cells in DMEM supplemented with 10% Heat-Inactivated FBS and 1% Penicillin/Streptomycin. Maintain at 37°C, 5% CO₂.

• Seeding: Harvest cells using a cell scraper (avoid trypsin to preserve surface receptors). Seed at 5×104 cells/well in a 96-well plate. Incubate for 24 hours to allow adherence.

• Serum Starvation (Critical Step): Wash cells 1x with warm PBS. Replace with serum-free DMEM for 4 hours. Causality: Polyphenols heavily bind to serum proteins (like BSA), drastically reducing their free, bioavailable concentration. Serum starvation ensures precise dosing.

• C3Gluc Pre-treatment: Prepare working solutions of C3Gluc (0.1, 1, 5, and 10 µM) in serum-free DMEM. Add 100 µL/well and incubate for 2 hours. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., 1 µM Dexamethasone) to ensure a self-validating system.

• LPS Stimulation: Add LPS (Escherichia coli O111:B4) to a final concentration of 1 µg/mL directly into the pre-treatment media. Incubate for 18 hours.

• Readout (Griess Assay): Transfer 50 µL of the culture supernatant to a new 96-well plate. Add 50 µL of Griess Reagent. Incubate for 10 minutes in the dark. Measure absorbance at 540 nm to quantify nitrite (a stable proxy for NO).

Protocol 2: Endothelial Dysfunction Assay (HUVEC)

Rationale: Endothelial cells line the vasculature and are the primary contact point for circulating C3Gluc. TNF-α stimulation mimics vascular inflammation, upregulating adhesion molecules (VCAM-1, ICAM-1) that recruit leukocytes. C3Gluc mitigates this by scavenging intracellular ROS and blocking AP-1/NF-κB activation[4].

Step-by-Step Methodology:

• Cell Culture: Grow Human Umbilical Vein Endothelial Cells (HUVECs) in Endothelial Cell Growth Medium (ECGM) supplemented with the manufacturer's bullet kit. Causality: Strictly use cells between passages 2 and 5. HUVECs rapidly lose their endothelial characteristics and primary receptor expression at higher passages, leading to blunted TNF-α responses.

• Seeding: Plate at 1×105 cells/well in 24-well plates coated with 0.1% Gelatin. Incubate for 24 hours until 80% confluent.

• Pre-treatment: Treat cells with C3Gluc (0.5, 2, and 10 µM) in low-serum ECGM (1% FBS) for 4 hours.

• Stimulation: Add recombinant human TNF-α (10 ng/mL) for 6 hours.

• RNA Extraction & qPCR: Wash cells with ice-cold PBS. Lyse directly in the well using TRIzol or a commercial RNA lysis buffer. Reverse transcribe to cDNA and perform qPCR targeting VCAM-1 and ICAM-1, normalizing to GAPDH.

Figure 2: Standardized in vitro assay workflow for evaluating C3Gluc bioactivity.

Quantitative Data Summary

The following table summarizes the expected inhibitory efficacy of C3Gluc across different standard in vitro assays, providing benchmarks for assay validation.

Assay Type	Cell Line	Target Marker	Stimulant	C3Gluc Concentration	Expected Inhibition (%)
Nitric Oxide (Griess)	RAW 264.7	NO	LPS (1 µg/mL)	5 µM	30 - 40%
Cytokine Secretion	RAW 264.7	TNF-α	LPS (1 µg/mL)	10 µM	45 - 50%
Adhesion Molecule	HUVEC	VCAM-1 mRNA	TNF-α (10 ng/mL)	2 µM	25 - 35%
Adhesion Molecule	HUVEC	ICAM-1 mRNA	TNF-α (10 ng/mL)	10 µM	40 - 60%

Note: Inhibition percentages are relative to the positive stimulated control (Stimulant + Vehicle).

References

• Compositional and Functional Properties of Saskatoon Berry and Blueberry Source: Taylor & Francis Online URL:[Link]

• Caco-2 cell transport of purple sweet potato anthocyanins-phospholipids complex Source: National Institutes of Health (PMC) URL:[Link]

• Food intake biomarkers for berries and grapes Source: National Institutes of Health (PMC) URL:[Link]

• Cyanidin-3-glucoside as a possible biomarker of anthocyanin-rich berry intake in body fluids of healthy humans: a systematic review of clinical trials Source: National Institutes of Health (PMC) URL:[Link]

Sources

• 1. Caco-2 cell transport of purple sweet potato anthocyanins-phospholipids complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyanidin-3-glucoside as a possible biomarker of anthocyanin-rich berry intake in body fluids of healthy humans: a systematic review of clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Food intake biomarkers for berries and grapes - PMC [pmc.ncbi.nlm.nih.gov]

Preamble: The Critical Need for Metabolite Reference Standards

An Application Note and Protocol for the Synthesis of Cyanidin-3-O-Glucuronide Reference Standards

Cyanidin, a prominent anthocyanidin, is responsible for the vibrant red, purple, and blue colors of many fruits and vegetables.[1] Upon consumption, cyanidin and its glycosides undergo extensive phase II metabolism, with glucuronidation being a primary pathway.[2][3] The resulting metabolites, such as cyanidin-3-O-glucuronide, are the principal compounds that circulate in the bloodstream and are believed to be responsible for many of the parent compound's biological activities.[4] To accurately study the pharmacokinetics, bioavailability, and physiological effects of these metabolites, high-purity, well-characterized reference standards are indispensable.[5] The lack of commercially available standards for many anthocyanin metabolites necessitates their in-house synthesis.[2]

This guide provides a detailed protocol for the enzymatic synthesis, purification, and characterization of cyanidin-3-O-glucuronide. The enzymatic approach is favored over chemical synthesis due to its high regioselectivity, which minimizes the formation of isomeric byproducts and simplifies downstream purification.[6][7] This protocol is designed for researchers in pharmacology, food science, and drug development to produce a self-validated reference standard suitable for quantitative analysis.[8][9]

Principle of the Method: Enzymatic Glucuronidation

The synthesis relies on the catalytic activity of a UDP-glucuronosyltransferase (UGT), an enzyme that transfers a glucuronic acid moiety from an activated sugar donor, UDP-glucuronic acid (UDPGA), to a substrate acceptor—in this case, cyanidin.[10] UGTs are central to drug metabolism and the detoxification of xenobiotics.[10] The reaction is highly specific, targeting the hydroxyl groups of the cyanidin aglycone. The 3-hydroxyl position is a common site for glycosylation in anthocyanins.[11]

The overall reaction proceeds as follows: Cyanidin + UDP-α-D-glucuronate ---(UGT)---> Cyanidin-3-O-β-D-glucuronide + UDP

This biotransformation not only mirrors the physiological metabolic pathway but also provides a controlled and efficient route to the desired product.

Figure 1. Enzymatic conversion of cyanidin to its glucuronide metabolite.

PART 1: SYNTHESIS AND PURIFICATION WORKFLOW

This section details the complete workflow from starting materials to the purified, isolated compound. The process is sequential, involving an enzymatic reaction followed by a multi-step purification process to isolate the target metabolite.

Figure 2. Overall workflow for synthesis and purification.

Materials and Reagents

Reagent/Material	Suggested Supplier	Purpose
Cyanidin Chloride (≥95% purity)	Sigma-Aldrich, Cayman Chemical, Biopurify	Starting aglycone[1][12]
Uridine 5'-diphosphoglucuronic acid (UDPGA)	Sigma-Aldrich, Carbosynth	Glucuronic acid donor
Recombinant Human UGT Isozyme (e.g., UGT1A9)	Corning, Bio-Techne	Biocatalyst
Potassium Phosphate Buffer (pH 7.4)	In-house preparation	Reaction buffer
Magnesium Chloride (MgCl₂)	Sigma-Aldrich	Enzyme cofactor
Acetonitrile (ACN), HPLC Grade	Fisher Scientific	HPLC mobile phase, extraction
Formic Acid (FA), LC-MS Grade	Thermo Fisher Scientific	Mobile phase modifier, acidification
Water, Ultrapure (18.2 MΩ·cm)	Millipore Milli-Q system	Buffers, mobile phase
Solid-Phase Extraction (SPE) Cartridges (C18)	Waters, Agilent	Sample cleanup
Preparative HPLC Column (C18, 5-10 µm)	Waters, Phenomenex	Purification

Protocol 1: Enzymatic Synthesis

This protocol describes a typical small-scale synthesis. The reaction volume and component amounts can be scaled linearly as needed.

• Prepare Stock Solutions:

  • Cyanidin Chloride: Prepare a 10 mM stock solution in DMSO. Rationale: DMSO is an effective solvent for flavonoids, but its concentration in the final reaction should be minimized (<1-2%) to avoid enzyme inhibition.

  • UDPGA: Prepare a 50 mM stock solution in ultrapure water.

  • Reaction Buffer: Prepare a 100 mM potassium phosphate buffer containing 5 mM MgCl₂ and adjust the pH to 7.4. Rationale: A pH of 7.4 is optimal for many human UGT enzymes, and MgCl₂ is a common cofactor that enhances catalytic activity.

• Set up the Reaction Mixture: In a microcentrifuge tube, combine the following in order:

  • 430 µL Reaction Buffer (100 mM K₃PO₄, 5 mM MgCl₂, pH 7.4)

  • 10 µL Cyanidin Chloride stock (10 mM)

  • 50 µL UDPGA stock (50 mM)

  • 10 µL Recombinant UGT enzyme (e.g., 1 mg/mL)

  • Final concentrations: 0.2 mM Cyanidin, 5 mM UDPGA. Rationale: A molar excess of the UDPGA donor is used to drive the reaction towards product formation.

• Incubation:

  • Gently vortex the mixture.

  • Incubate at 37°C for 2-4 hours in a water bath or incubator. The reaction progress can be monitored by taking small aliquots over time and analyzing them via analytical HPLC.

• Reaction Quenching:

  • Terminate the reaction by adding an equal volume (500 µL) of ice-cold acetonitrile containing 1% formic acid.

  • Vortex thoroughly and centrifuge at >12,000 x g for 10 minutes at 4°C to pellet the precipitated enzyme and other proteins.

  • Rationale: Cold acidified acetonitrile simultaneously stops the enzymatic activity and precipitates proteins, clarifying the supernatant for subsequent purification.

• Supernatant Collection:

  • Carefully transfer the supernatant to a new tube for purification. The supernatant now contains the synthesized cyanidin-3-O-glucuronide, unreacted cyanidin, and excess UDPGA.

Protocol 2: Purification by Preparative HPLC

Purification is essential to isolate the cyanidin-3-O-glucuronide from unreacted starting materials and reaction byproducts.[13]

• Sample Preparation (Optional but Recommended):

  • For larger reaction volumes, it is beneficial to perform an initial cleanup using Solid-Phase Extraction (SPE).

  • Condition a C18 SPE cartridge with methanol, then equilibrate with water containing 0.1% formic acid.

  • Load the reaction supernatant.

  • Wash with water (0.1% FA) to remove salts and UDPGA.

  • Elute the anthocyanins with methanol (0.1% FA).

  • Evaporate the methanol under a stream of nitrogen or using a rotary evaporator. Reconstitute the residue in a minimal volume of the initial HPLC mobile phase.

• Preparative HPLC Setup:

  • Configure a preparative or semi-preparative HPLC system equipped with a photodiode array (PDA) detector and a fraction collector.

  • The use of a PDA detector is crucial as it allows for monitoring at multiple wavelengths to distinguish the product from starting material based on their UV-Vis spectra.[14]

• Chromatographic Conditions:

Parameter	Condition
Column	C18, e.g., 250 x 10 mm, 5 µm particle size
Mobile Phase A	Water with 0.5% Formic Acid
Mobile Phase B	Acetonitrile with 0.5% Formic Acid
Gradient	5-25% B over 30 minutes (This must be optimized)
Flow Rate	4-5 mL/min (adjust based on column dimensions)
Detection	520 nm (for anthocyanin color) and 280 nm
Injection Volume	100-500 µL (dependent on concentration)

• Fraction Collection:

  • Inject the prepared sample.

  • Monitor the chromatogram in real-time. Cyanidin-3-O-glucuronide will be more polar than the cyanidin aglycone and thus will elute earlier.

  • Collect the peak corresponding to the product into a clean collection vessel. Multiple runs may be necessary to process the entire batch.

• Post-Purification Processing:

  • Pool the collected fractions containing the pure product.

  • Remove the organic solvent (acetonitrile) using a rotary evaporator.

  • Freeze the remaining aqueous solution and lyophilize (freeze-dry) to obtain the purified cyanidin-3-O-glucuronide as a stable, dark red/purple powder.

PART 2: REFERENCE STANDARD QUALIFICATION

A synthesized compound can only be considered a reference standard after its identity, purity, and strength have been rigorously confirmed.[9][15] This process, known as qualification, ensures the material is suitable for its intended use in quantitative assays.[8][16]

Protocol 3: Purity Assessment by Analytical HPLC-PDA

• Sample Preparation: Prepare a solution of the lyophilized product in 50:50 methanol:water with 0.1% formic acid at a concentration of approximately 1 mg/mL.

• Analytical HPLC Conditions:

Parameter	Condition
Column	C18, e.g., 150 x 4.6 mm, 3.5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5-30% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temp.	30°C[17]
Detection	PDA Scan (200-600 nm), with specific monitoring at 520 nm
Injection Vol.	5-10 µL

• Data Analysis:

  • Integrate the peak area of the chromatogram at 520 nm.

  • Calculate the purity as follows: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

  • A primary reference standard should ideally have a purity of ≥99.5%, though ≥95% is often acceptable for many applications.[18]

Protocol 4: Identity Confirmation by Mass Spectrometry (LC-MS/MS)

Mass spectrometry provides definitive confirmation of the compound's molecular weight and structural information through fragmentation analysis.[19]

• Instrumentation: Use an LC system coupled to a triple-quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) with an electrospray ionization (ESI) source.

• LC-MS Analysis:

  • Use the same analytical HPLC conditions as described above.

  • Operate the mass spectrometer in positive ion mode.

  • Perform a full scan to find the parent ion. The expected [M+H]⁺ for cyanidin-3-O-glucuronide is m/z 464 (C₂₁H₁₉O₁₂⁺). Calculation: Cyanidin (287 g/mol ) + Glucuronic Acid (194 g/mol ) - H₂O (18 g/mol ) = 463 g/mol . The protonated molecule [M+H]⁺ is 464.

  • Perform a tandem MS (MS/MS) experiment on the parent ion (m/z 464). The expected major fragment is the cyanidin aglycone at m/z 287, resulting from the cleavage of the glycosidic bond.[20]

• Data Interpretation:

Analysis	Expected Result for Cyanidin-3-O-Glucuronide
Retention Time (tR)	Elutes earlier than cyanidin aglycone
UV-Vis λmax	~280 nm and ~520 nm[14]
MS (Full Scan)	[M+H]⁺ = m/z 464
MS/MS (on m/z 464)	Major product ion at m/z 287[20]

Protocol 5: Structural Elucidation by NMR (Optional but Definitive)

For designation as a primary reference standard, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for unambiguous structural confirmation.[18]

• Analysis: ¹H NMR and ¹³C NMR are used to confirm the overall structure.

• 2D NMR (COSY, HMBC): These experiments are crucial for confirming the site of glucuronidation by identifying correlations between the anomeric proton of the glucuronic acid and the C3 position of the cyanidin backbone.

Stability and Storage

Anthocyanins are sensitive to pH, light, and temperature.[21] Improper storage can lead to degradation, compromising the integrity of the reference standard.

• Storage Form: Store the purified compound as a lyophilized powder.

• Conditions: Store at -20°C or, for long-term storage, at -80°C.[12][22]

• Protection: Store in an amber vial, purged with argon or nitrogen to exclude oxygen, and tightly sealed to protect from light and moisture.

• Solution Stability: Whenever possible, prepare solutions fresh for each use.[12] If stock solutions must be stored, they should be aliquoted into tightly sealed vials, protected from light, and stored at -20°C for no longer than two weeks.[12] Anthocyanin stability is greatest at low pH (pH < 3).[21][23]

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• IUBMB. (2011). EC 2.4.1.254. [Link]

• Zayadi, A., & Saleh, N. (2023). Nanoencapsulation of Cyanidin 3-O-Glucoside: Purpose, Technique, Bioavailability, and Stability. Gels, 9(2), 121. [Link]

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• Advion Interchim Scientific. (2023). The Extraction, Identification, Purification and Quantitation of Cyanidin-3-Glucoside in Black Rice. [Link]

• ResearchGate. (n.d.). Yield of the synthesis products of cyanidin-3-O-glucoside with 2 mL DMC...[Link]

• Fujiwara, H., et al. (2002). Biochemical and Molecular Characterization of a Novel UDP-Glucose:Anthocyanin 3′-O-Glucosyltransferase, a Key Enzyme for Blue Anthocyanin Biosynthesis, from Gentian. Journal of Biological Chemistry, 277(4), 29918-29924. [Link]

• Biopurify. (n.d.). CAS 528-58-5 | Cyanidin chloride. [Link]

• Rakić, V., et al. (2014). Effects of pH on the stability of cyanidin and cyanidin 3-O-β-glucopyranoside in aqueous solution. Hemijska Industrija, 68(4), 451-459. [Link]

• Chen, Y., et al. (2024). Discovering New Substrates of a UDP-Glycosyltransferase with a High-Throughput Method. International Journal of Molecular Sciences, 25(5), 2736. [Link]

• Yin, R., et al. (2021). UGT84F9 is the major flavonoid UDP-glucuronosyltransferase in Medicago truncatula. Plant Physiology, 186(2), 945-959. [Link]

• JOCPR. (n.d.). Characterization of cyanidin 3-(6-acetylglucoside)-5-(3”-coumaryl-6”- malonylglucoside) compound from cinnamon bud leaves (C...). [Link]

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• ResearchGate. (n.d.). Synthesis reactions of cyanidin sulfates and cyanidin-3-O-glucoside...[Link]

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Using cyanidin-3-O-glucuronide as a biomarker for berry consumption

An In-depth Guide to the Application of Cyanidin-3-O-glucuronide as a Biomarker for Berry Consumption

Introduction: The Need for Objective Dietary Assessment

In the fields of nutrition, clinical research, and drug development, accurately assessing dietary intake is fundamental yet notoriously challenging. Traditional methods relying on self-reporting are prone to recall bias and misreporting, limiting the ability to establish clear links between diet and health outcomes. Objective biomarkers of food intake (BFIs) are therefore critical tools for providing verifiable data on dietary exposure.[1][2] Berries are a food group of significant interest due to their high concentration of polyphenolic compounds known as anthocyanins, which have been linked to numerous health benefits.

Cyanidin-3-O-glucoside (C3G) is one of the most abundant anthocyanins found in common berries like blackberries, blackcurrants, and elderberries.[3][4] Upon consumption, C3G is not biologically inert; it undergoes extensive metabolism in the human body. One of its primary metabolites, cyanidin-3-O-glucuronide, has emerged as a highly promising and specific biomarker for assessing the intake of C3G-rich foods.[5][6] This metabolite is readily detectable in both plasma and urine, and its concentration correlates with the amount of berry consumption.

This guide provides a comprehensive overview of the scientific rationale, pre-analytical considerations, and a detailed analytical protocol for the quantification of cyanidin-3-O-glucuronide, designed for researchers, scientists, and drug development professionals seeking to implement this biomarker in their studies.

Scientific Rationale: From Berry to Biomarker

The utility of cyanidin-3-O-glucuronide as a biomarker is grounded in its well-defined metabolic pathway. The journey from ingestion to detection provides a clear causal link that satisfies the core plausibility criterion for any BFI.[5][7]

• Ingestion and Absorption : The process begins with the consumption of berries containing C3G. A portion of the intact C3G glycoside is absorbed in the stomach and small intestine.[4][8]

• Phase II Metabolism : Following absorption, C3G enters the splanchnic circulation and is transported to the liver. Here, it undergoes extensive Phase II metabolism. A key transformation is glucuronidation, a process where the enzyme UDP-glucuronosyltransferase (UGT) attaches a glucuronic acid moiety to the cyanidin structure. This enzymatic reaction significantly increases the water solubility of the compound, facilitating its circulation and excretion.[9][10][11] The primary product of this reaction is cyanidin-3-O-glucuronide.

• Circulation and Excretion : The newly formed cyanidin-3-O-glucuronide is released into the bloodstream, where its concentration rises and falls in a predictable time-dependent manner following berry consumption.[9][10] Ultimately, it is filtered by the kidneys and eliminated from the body in urine.[12][13][14]

This direct metabolic conversion makes the presence of cyanidin-3-O-glucuronide in a biological sample a highly specific indicator of recent C3G intake.

Caption: Metabolic pathway of dietary cyanidin-3-glucoside to cyanidin-3-O-glucuronide.

Pre-Analytical Protocol: Safeguarding Sample Integrity

The stability of anthocyanins and their metabolites is notoriously poor under suboptimal conditions.[4][15] Rigorous adherence to proper sample handling and storage protocols is therefore not merely a recommendation but a prerequisite for generating accurate and reproducible data.

1. Selection of Biological Matrix

• Plasma : Provides a "snapshot" of the biomarker's concentration at a specific time point. It is ideal for pharmacokinetic studies to determine parameters like peak concentration (Cmax) and time to peak concentration (Tmax). EDTA or heparin tubes should be used for collection.

• Urine : Offers a non-invasive way to measure cumulative excretion over a defined period (e.g., 4, 8, or 24 hours). This can provide a more integrated view of intake over several hours.[12][13]

2. Sample Collection and Stabilization

The central principle of stabilization is the immediate acidification of the sample. Anthocyanin structures are most stable in their flavylium cation form, which predominates at a low pH (typically <3.0).[16]

• For Plasma :

  • Collect whole blood in EDTA-containing tubes.

  • Centrifuge at ~2000 x g for 15 minutes at 4°C within 30 minutes of collection.

  • Transfer the supernatant (plasma) to a new polypropylene tube.

  • Immediately acidify the plasma. Add a concentrated acid solution to achieve a final concentration sufficient to lower the pH to ~2-3. For example, add 10 µL of 85% phosphoric acid or 50% formic acid per 1 mL of plasma. Vortex gently.

• For Urine :

  • For timed collections, provide subjects with collection containers pre-loaded with a stabilizing acid (e.g., a sufficient volume of citric acid or hydrochloric acid to maintain an acidic pH as urine is added).

  • For spot samples, collect the urine and immediately transfer an aliquot to a tube and acidify as described for plasma.

3. Storage

• Short-term ( < 24 hours) : Store stabilized samples at 4°C.

• Long-term : For storage beyond 24 hours, samples must be frozen and maintained at -80°C .[16] This temperature is critical to halt enzymatic activity and chemical degradation. Avoid repeated freeze-thaw cycles.

Analytical Protocol: Quantification by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of small molecules in complex biological matrices due to its unparalleled sensitivity and specificity.[17][18][19] The method separates the analyte from other matrix components (LC) and then selectively detects it based on its unique mass and fragmentation pattern (MS/MS).

1. Sample Preparation: Solid-Phase Extraction (SPE)

SPE is a highly effective technique for cleaning the sample and concentrating the analyte, which is crucial for achieving low detection limits.[20][21]

• Materials :

  • SPE cartridges (e.g., Waters Oasis HLB, Agilent Bond Elut Plexa).[16][20]

  • Internal Standard (IS): An isotopically labeled version of the analyte (e.g., ¹³C-cyanidin-3-O-glucuronide) is ideal. If unavailable, a structurally similar compound not present in the sample (e.g., another anthocyanin glucuronide) can be used.

  • Reagents: HPLC-grade methanol, acetonitrile, water, and formic acid.

• Procedure :

  • Thaw and Prepare Sample : Thaw stabilized plasma or urine samples on ice. Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet any precipitates.

  • Spike with IS : To 500 µL of supernatant, add a known concentration of the internal standard.

  • Condition SPE Cartridge : Sequentially wash the cartridge with 1 mL of methanol followed by 1 mL of acidified water (e.g., water with 0.1% formic acid).

  • Load Sample : Load the prepared sample onto the conditioned cartridge.

  • Wash : Wash the cartridge with 1 mL of acidified water to remove salts and polar interferences.[20]

  • Elute : Elute the analyte and IS with 1 mL of acidified methanol (e.g., methanol with 0.1% formic acid).[16][20]

  • Dry and Reconstitute : Evaporate the eluate to complete dryness under a gentle stream of nitrogen at ~35°C.[20] Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).[17][20]

  • Analyze : Transfer to an autosampler vial for LC-MS/MS analysis.

Caption: General workflow for LC-MS/MS analysis of cyanidin-3-O-glucuronide.

2. LC-MS/MS Instrumental Parameters

The following table provides typical starting parameters for method development. These must be optimized for the specific instrument being used.

Parameter	Typical Setting	Rationale
Liquid Chromatography
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, <3 µm)	Provides good retention and separation for moderately polar compounds like anthocyanin metabolites.
Mobile Phase A	Water + 0.1% Formic Acid	The acid maintains a low pH to keep the analyte in its stable cationic form and improves ionization.
Mobile Phase B	Acetonitrile or Methanol + 0.1% Formic Acid	Organic solvent for eluting the analyte from the C18 column.
Flow Rate	0.3 - 0.5 mL/min	Standard flow rate for analytical-scale columns.
Gradient	Start at ~5% B, ramp to ~40-60% B, wash, re-equilibrate	A gradient is necessary to elute the analyte while separating it from matrix components.
Column Temperature	30 - 40 °C	Improves peak shape and reduces viscosity.
Mass Spectrometry
Ionization Mode	Electrospray Ionization, Positive (ESI+)	Anthocyanins readily form positive ions [M]+ in acidic conditions.
Analysis Mode	Multiple Reaction Monitoring (MRM)	Provides high specificity and sensitivity by monitoring a specific precursor-to-product ion transition.
Precursor Ion (Q1)	m/z 465.1	The mass-to-charge ratio of the protonated cyanidin-3-O-glucuronide molecule [M+H]+.
Product Ion (Q3)	m/z 287.1	The mass-to-charge ratio of the cyanidin aglycone fragment, which is a characteristic loss after collision-induced dissociation.
Collision Energy	Instrument-dependent (e.g., 20-35 eV)	Must be optimized to maximize the signal of the product ion.

3. Calibration and Quantification

• A calibration curve must be constructed using a certified reference standard of cyanidin-3-O-glucuronide.

• Prepare calibrators in the same biological matrix as the samples (e.g., blank plasma or urine) and process them using the exact same SPE procedure. This "matrix-matching" is essential to compensate for any matrix effects that might suppress or enhance the ion signal.

• The concentration of the analyte in the unknown samples is determined by calculating the peak area ratio of the analyte to the internal standard and interpolating this value against the linear regression of the calibration curve.

Data Presentation and Interpretation

The results of the analysis provide quantitative data on the concentration of cyanidin-3-O-glucuronide in the collected samples. This data can be used to objectively assess berry consumption.

Table of Representative Pharmacokinetic & Excretion Data

Parameter	Biological Matrix	Typical Value	Source	Implication
Tmax (Time to Peak)	Rat Plasma	15 - 60 min	[9][10]	The biomarker appears in circulation very rapidly after consumption.
Cmax (Peak Conc.)	Rat Plasma	15 - 70 nM	[9][10]	Demonstrates a dose-dependent increase in plasma following oral administration.
Urinary Excretion	Human Urine	0.003% of ingested dose	[12][14][22]	While the total excretion is low, it is consistently detectable and quantifiable.
Excretion Profile	Human Urine	Peaks at ~1-2 hours post-ingestion	[22]	Urinary analysis is best performed on samples collected shortly after consumption.
LLOQ (Lower Limit of Quantification)	Rat Plasma	3.0 ng/mL (~6.4 nM)	[18]	Modern LC-MS/MS methods are sensitive enough to detect the low circulating levels.

Note: Values are compiled from various studies, primarily in rats and humans, and can vary based on the dose, berry source, and individual metabolism. They serve as a general guide.

Interpreting the Results

• Qualitative Assessment : The mere presence of cyanidin-3-O-glucuronide in a sample is a strong and specific confirmation of recent intake of C3G-containing berries.

• Quantitative Assessment : The concentration of the biomarker provides a semi-quantitative or quantitative measure of the level of intake. In controlled intervention studies, a clear dose-response relationship can be established, where higher doses of berry intake lead to higher plasma Cmax and greater urinary excretion of the biomarker.[5]

• Temporal Assessment : The pharmacokinetic profile allows researchers to understand the timing of consumption. Peak levels in plasma and urine are typically observed within a few hours of ingestion, with levels returning to baseline thereafter.[22][23]

Conclusion

Cyanidin-3-O-glucuronide stands out as a robust and specific biomarker for the consumption of berries rich in cyanidin-3-O-glucoside. Its direct metabolic link to the parent compound provides a high degree of confidence in its utility for objective dietary assessment. However, the successful application of this biomarker is critically dependent on a disciplined approach to sample handling and analysis. The pre-analytical steps of immediate sample acidification and storage at -80°C are paramount to ensure the integrity of the analyte. Furthermore, the use of a validated, sensitive, and specific LC-MS/MS method, incorporating appropriate sample clean-up and the use of an internal standard, is essential for generating reliable and reproducible data. By following the detailed protocols and understanding the scientific principles outlined in this guide, researchers can confidently employ cyanidin-3-O-glucuronide to bridge the gap between dietary intake and biological outcomes in nutritional and clinical research.

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• Tena, N., & Asuero, A. G. (2022). Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects. Molecules, 27(4), 1465.
• Anastasiadi, M., et al. (2016). A Sensitive LC-MS Method for Anthocyanins and Comparison of Byproducts and Equivalent Wine Content. Molecules, 21(6), 740.
• Chen, L., et al. (2011). A Rapid and Sensitive LC-MS/MS Method for Quantification of Four Anthocyanins and Its Application in a Clinical Pharmacology Study of a Bioadhesive Black Raspberry Gel.
• Talavera, S., et al. (2008). Absorption and metabolism of cyanidin-3-glucoside and cyanidin-3-rutinoside extracted from wild mulberry (Morus nigra L.) in rats. British Journal of Nutrition, 99(5), 1047–1054.
• Faria, A., et al. (2014). Proposed pathway for the metabolism of cyanidin-3-glucoside in humans...

• Zulkipli, I. N., et al. (2022). DEVELOPMENT AND OPTIMIZATION OF A RAPID RESOLUTION LIQUID CHROMATOGRAPHY METHOD FOR CYANIDIN-3-O-GLUCOSIDE IN RAT PLASMA. Malaysian Journal of Analytical Sciences, 26(2), 336-348. [Link]

• Petrović, S. M., et al. (2015). The colour and stability of cyanidin and cyanidin 3-O-Β-glucopyranoside.
• Chae, S. U., et al. (2018). Determination of cyaniding 3-glucoside in rat plasma using LCMS/MS and its application to a pharmacokinetic study of aronia extracts. Prime Scholars.

Sources

• 1. Dietary biomarkers—an update on their validity and applicability in epidemiological studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cyanidin-3-glucoside as a possible biomarker for anthocyanin-rich berry intake in body fluids of healthy humans: a systematic review of clinical trials. [repositori.urv.cat]
• 4. Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyanidin-3-glucoside as a possible biomarker of anthocyanin-rich berry intake in body fluids of healthy humans: a systematic review of clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Potential of food intake biomarkers in nutrition research | Proceedings of the Nutrition Society | Cambridge Core [cambridge.org]
• 8. Absorption and metabolism of cyanidin-3-glucoside and cyanidin-3-rutinoside extracted from wild mulberry (Morus nigra L.) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Extended glucuronidation is another major path of cyanidin 3-O-beta-D-glucopyranoside metabolism in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Urinary Excretion of Cyanidin Glucosides and Glucuronides in Healthy Humans After Elderberry Juice Ingestion - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Urinary Excretion of Cyanidin Glucosides and Glucuronides in Healthy Humans After Elderberry Juice Ingestion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. A Rapid and Sensitive LC-MS/MS Method for Quantification of Four Anthocyanins and Its Application in a Clinical Pharmacology Study of a Bioadhesive Black Raspberry Gel - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. An LC-MS/MS method for quantitation of cyanidin-3-O-glucoside in rat plasma: Application to a comparative pharmacokinetic study in normal and streptozotocin-induced diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. agilent.com [agilent.com]
• 21. mjas.analis.com.my [mjas.analis.com.my]
• 22. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 23. researchgate.net [researchgate.net]

Technical Notes & Optimization

Preventing degradation of cyanidin-3-O-glucuronide during extraction

Troubleshooting & Protocol Guide for Cyanidin-3-O-Glucuronide Extraction

Welcome to the . As researchers and drug development professionals, you know that extracting cyanidin-3-O-glucuronide (C3G-glucuronide) presents a unique set of thermodynamic and kinetic challenges. Unlike highly stable small molecules, C3G-glucuronide is a highly reactive, conjugated system that rapidly degrades under suboptimal pH, temperature, and oxidative conditions.

This guide is designed by Senior Application Scientists to provide you with field-proven, mechanistically grounded troubleshooting strategies and self-validating protocols to ensure maximum recovery and structural integrity of your target analyte.

I. C3G-Glucuronide Extraction & Stabilization Workflow

Optimal extraction workflow for C3G-glucuronide ensuring thermal and pH stability.

II. Troubleshooting & FAQs

Q1: Why is my C3G-glucuronide degrading into phenolic acids and aldehydes during the extraction process? A1: This is a classic symptom of pH-induced structural shifting followed by oxidative cleavage. Anthocyanins exist in four pH-dependent structural isoforms[1]. At a pH of 1–3, C3G-glucuronide exists as the highly stable, red flavylium cation. However, if your extraction matrix buffers the solvent and pushes the pH above 4, the molecule undergoes hydration to form a colorless carbinol pseudobase (hemiketal)[1]. As the pH approaches 6–8, the ring opens to form a chalcone, which is highly unstable. The B-ring hydroxylation of cyanidin makes it particularly susceptible to degradation, rapidly cleaving into protocatechuic acid and phloroglucinol aldehyde[1]. Solution: Always verify the final pH of your tissue-solvent homogenate is ≤ 3.0.

Q2: How do I optimize the extraction solvent to prevent hydrolysis of the glucuronide moiety? A2: The glucuronide moiety attached to the cyanidin aglycone is linked via an O-glycosidic bond. While you must maintain an acidic environment to preserve the flavylium cation, using strong mineral acids (like HCl) can catalyze the hydrolysis of this bond, stripping the glucuronide and leaving you with the cyanidin aglycone. Solution: Use weak organic acids. A validated standard is a ternary mixture of methanol, water, and formic acid (e.g., 79/20/1, v/v/v)[2]. Formic acid provides sufficient protonation to lock the molecule in the flavylium state without aggressively cleaving the glucuronide moiety[2].

Q3: What role does temperature play, and how can I balance extraction yield with thermal degradation? A3: Temperature has a dual, conflicting effect: it increases the mass transfer rate (improving yield) but exponentially accelerates thermal degradation kinetics. Heating C3G-glucuronide increases the kinetic energy of the system, accelerating the nucleophilic attack of water on the flavylium cation, leading to the hydrolysis of the glycosidic structure and subsequent browning[3]. Solution: Never exceed 50°C during extraction or solvent evaporation. If utilizing advanced techniques like Microwave-Assisted Extraction (MAE) or Ultrasound-Assisted Extraction (UAE), strictly limit exposure times (e.g., < 5 minutes for MAE) to prevent localized superheating[3].

Q4: How can I protect the extract from photo-oxidation and enzymatic degradation? A4: Plant tissues are rich in polyphenol oxidase (PPO), which oxidizes the o-diphenol structure of the cyanidin B-ring into reactive quinones. Furthermore, exposure to light (UV excitation) generates peroxide radicals that attack the anthocyanin[4]. Solution: First, cryo-mill your samples in liquid nitrogen to physically halt PPO activity before solvent addition. Second, perform extractions in amber vials. You may also spike the extraction solvent with ascorbic acid (e.g., 100 ppm), which acts as a sacrificial antioxidant to scavenge peroxide radicals and significantly reduce the photo-degradation rate of the anthocyanin[4].

III. Quantitative Data: Critical Stability Parameters

To assist in experimental design, the following table summarizes the critical thresholds for C3G-glucuronide stability during extraction.

Parameter	Optimal Range	Critical Threshold	Mechanistic Consequence of Exceeding Threshold
System pH	1.0 - 3.0	> 4.0	Hydration of the flavylium cation; conversion to colorless hemiketal and unstable chalcone.
Temperature	4°C - 30°C	> 50°C	Exponential increase in thermal degradation; acid-catalyzed hydrolysis of the glucuronide bond.
Solvent Ratio	10:1 to 20:1 (v/w)	< 5:1 (v/w)	Incomplete extraction; biological matrix buffers the acidic solvent, raising the pH.
Light Exposure	Dark / Amber Vials	> 500 W/m²	Photo-oxidation yielding peroxide radicals; accelerated degradation of the B-ring.

IV. Mechanistic Pathway: The Degradation Cascade

Understanding the exact pathway of degradation allows you to identify where your protocol is failing based on the artifacts you detect in your LC-MS runs.

pH and temperature-dependent degradation pathway of C3G-glucuronide.

V. Step-by-Step Methodology: Optimized Extraction Protocol

This protocol is designed as a self-validating system . By incorporating a spectrophotometric check before LC-MS analysis, you can immediately verify if degradation occurred during sample handling.

Phase 1: Matrix Quenching & Preparation

• Snap-freeze the biological sample (plant tissue, plasma, or urine) immediately in liquid nitrogen to halt phase II metabolism and polyphenol oxidase activity.

• Cryo-mill the solid tissue into a fine powder using a pre-chilled mortar and pestle or automated cryo-mill. Do not allow the sample to thaw.

Phase 2: Acidified Solid-Liquid Extraction 3. Prepare the extraction solvent: Methanol / Milli-Q Water / Formic Acid (79:20:1, v/v/v)[2]. Chill the solvent to 4°C. (Optional: Add 100 ppm ascorbic acid if working under unavoidable light conditions[4]). 4. Add the chilled solvent to the sample at a 10:1 (v/w) ratio in an amber microcentrifuge tube. 5. Vortex vigorously for 15 minutes at 4°C. If using Ultrasound-Assisted Extraction (UAE), sonicate in an ice bath for no longer than 10 minutes to prevent localized heating.

Phase 3: Clarification & Recovery 6. Centrifuge the homogenate at 8,784 x g for 10 minutes at 4°C[2]. 7. Transfer the supernatant to a clean, pre-chilled amber vial. 8. Repeat steps 4-7 on the pellet to ensure complete recovery, and pool the supernatants[2]. 9. If concentration is required, use a vacuum centrifuge (SpeedVac) or rotary evaporator with the water bath strictly set to < 30°C .

Phase 4: Self-Validation (The Degradation Index Check) 10. Before injecting into the LC-MS, take a small aliquot of your extract and measure the absorbance at 420 nm (brown/yellow chalcone degradation products) and 520 nm (intact red flavylium cation). 11. Calculate the Degradation Index (DI) = A420 / A520.

• Trustworthiness Check: A DI < 0.8 indicates a healthy, intact anthocyanin extract. A DI > 1.2 indicates significant thermal or pH-induced degradation has occurred, and the sample preparation should be repeated.

VI. References

1.[4] Advances in the Preparation, Stability, Metabolism, and Physiological Roles of Anthocyanins: A Review - PMC (NIH). Available at:[Link] 2.[3] Exploring the Extraction and Application of Anthocyanins in Food Systems - MDPI. Available at:[Link] 3.[1] Anthocyanin Stability and Recovery: Implications for the Analysis of Clinical and Experimental Samples - ACS Publications. Available at:[Link] 4.[2] Metabolic profiling of (poly)phenolic compounds in mouse urine following consumption of hull-less and purple-grain barley - RSC Publishing. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Metabolic profiling of (poly)phenolic compounds in mouse urine following consumption of hull-less and purple-grain barley - Food & Function (RSC Publishing) DOI:10.1039/D4FO01275E [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. Advances in the Preparation, Stability, Metabolism, and Physiological Roles of Anthocyanins: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing HPLC Resolution for Cyanidin-3-O-Glucuronide

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with peak broadening, tailing, and poor resolution when analyzing complex anthocyanin metabolites.

Cyanidin-3-O-glucuronide (C3G) presents a unique chromatographic challenge. Unlike standard small molecules, its behavior on a reversed-phase column is highly dynamic. This guide is designed to move beyond basic troubleshooting by explaining the causality behind these chromatographic phenomena, providing you with field-proven, self-validating protocols to achieve baseline resolution and perfect peak symmetry.

The Mechanistic Root of Peak Distortion

To successfully chromatograph C3G, you must first understand its structural chemistry. C3G is a polar, ionizable anthocyanin conjugate. The glucuronic acid moiety introduces a carboxylic acid group (pKa ~ 3.2), while the cyanidin aglycone core exists as a positively charged flavylium cation only under highly acidic conditions.

If your mobile phase pH drifts above 2.0, the flavylium cation begins to hydrate, establishing an equilibrium with its colorless hemiketal and quinonoidal base forms. Because these structural forms possess different polarities and partition coefficients, the molecule travels through the column at varying velocities. The macroscopic result? Severe peak broadening, splitting, and tailing. Furthermore, the positively charged flavylium core is highly susceptible to secondary ion-exchange interactions with unprotonated, residual silanol groups on the silica stationary phase, which acts as the primary driver for peak tailing[1].

Diagnostic Troubleshooting Workflow

When your C3G peaks lose resolution or symmetry, follow this logical diagnostic pathway to isolate the root cause.

Workflow for diagnosing HPLC peak resolution issues for Cyanidin-3-O-glucuronide (C3G).

Step-by-Step Optimization Protocol (Self-Validating)

Do not rely on trial and error. Implement this self-validating methodology to systematically optimize your separation.

Step 1: Mobile Phase Formulation & pH Validation

• Action: Prepare Solvent A (Aqueous) with 5% Formic Acid (v/v) in LC-MS grade water. Prepare Solvent B (Organic) with 100% Acetonitrile containing 5% Formic Acid.

• Validation Check: Measure the pH of Solvent A before use. It must read < 2.0 to ensure the suppression of silanol interactions and the stabilization of the analyte[1]. If the pH is > 2.0, recalibrate your probe and adjust the acid concentration.

Step 2: Column Equilibration & System Suitability

• Action: Install a high-density, end-capped C18 column (e.g., 1.7 µm particle size for UHPLC). Set the column oven to 35°C. Pump 95% Solvent A through the system for at least 20 column volumes.

• Validation Check: Monitor the baseline pressure and UV absorbance (at 520 nm). The system is validated for injection only when the baseline is perfectly flat and pressure fluctuations are < 1%.

Step 3: Gradient Execution for Metabolite Separation

• Action: Inject 2 µL of your sample. Execute a shallow gradient: hold at 5% B for 2 minutes, ramp to 15% B over 10 minutes, then ramp to 50% B over 5 minutes.

• Validation Check: This shallow slope (1% B/min) maximizes the selectivity ( α ) required to separate C3G from structurally similar monoglucuronides and glucosides[2].

Step 4: Chromatographic Validation

• Action: Calculate the Resolution factor ( Rs​ ) between C3G and its nearest eluting neighbor, as well as the Asymmetry factor ( As​ ) of the C3G peak.

• Validation Check: The protocol is successful if Rs​≥1.5 (baseline resolution) and As​ is between 0.9 and 1.2. If As​>1.2 , secondary interactions are still occurring; return to the diagnostic workflow to verify column end-capping integrity.

Quantitative Troubleshooting Data

Use the following table to benchmark your current instrument parameters against the optimal ranges required for C3G analysis.

Parameter	Sub-optimal Range	Optimized Range	Mechanistic Rationale	Impact on Resolution ( Rs​ )
Mobile Phase pH	2.5 - 4.0	< 2.0	Suppresses silanol interactions and maintains the stable flavylium cation form[1].	Drastically increases Rs​ by preventing peak splitting and tailing.
Acid Modifier	0.1% Formic Acid	1.0% - 5.0% Formic Acid	High acid concentration is required to overcome the buffering capacity of complex biological matrices[3].	Sharpens peak width, improving Rs​ by up to 40%.
Column Temperature	20°C - 25°C	30°C - 35°C	Reduces mobile phase viscosity, thereby improving mass transfer kinetics within the stationary phase pores.	Narrows peak width; however, excessive heat (>45°C) will degrade C3G.
Gradient Slope	> 5% B / min	1% - 2% B / min	Shallow gradients maximize selectivity ( α ) for structurally similar anthocyanin conjugates[2].	Resolves C3G from closely eluting compounds like cyanidin-3-O-glucoside.

Frequently Asked Questions (FAQs)

Q1: Why is my Cyanidin-3-O-glucuronide peak tailing even though I am using a brand-new C18 column? A1: Peak tailing for polar compounds like C3G on a standard C18 column is almost always due to secondary interactions between the positively charged analyte and residual silanol groups on the silica stationary phase[1]. To mitigate this, ensure your mobile phase is sufficiently acidic (pH < 2.0) to protonate the silanols and neutralize their charge[1]. Additionally, verify that your column features high-density end-capping.

Q2: How do I balance optimal peak shape with mass spectrometry (MS) sensitivity? A2: This is the most common compromise in anthocyanin analysis. Higher acid mobile phase concentrations are generally required to resolve berry anthocyanins but will often reduce the detection limit when using MS[3]. While 0.1% Trifluoroacetic acid (TFA) provides excellent peak shape, it is a strong ion-pairing agent that causes severe ion suppression in positive electrospray ionization (ESI+). A field-proven compromise is using 1% to 5% Formic Acid, which maintains the flavylium cation state for UHPLC-ESI-HRMS detection without the severe signal quenching associated with TFA[4].

Q3: My sample contains both Cyanidin-3-O-glucoside and Cyanidin-3-O-glucuronide. Why do they co-elute, and how can I fix it? A3: Both molecules share the exact same cyanidin aglycone core and differ only by the oxidation state of the sugar moiety's C6 carbon. Because their polarities are nearly identical, steep gradients force them to co-elute. To resolve them, utilize a shallow gradient (1-2% organic modifier per minute). If resolution is still poor, switch your organic modifier from Acetonitrile to Methanol. Methanol is a stronger hydrogen-bond donor/acceptor and often provides superior selectivity ( α ) for closely related anthocyanin glycosides.

References

• Technical Support Center: HPLC Analysis of Cyanidin 3-Sophoroside Chloride - Benchchem.
• Blackberry Anthocyanins Are Mainly Recovered from Urine as Methylated and Glucuronidated Conjugates in Humans | Journal of Agricultural and Food Chemistry - ACS Public
• Chapter 1: Bioactive Compounds of Berries: Chemistry and Analytical Methods of Detection - Books.
• Proof of anthocyanins in the carnivorous plant genus Nepenthes - MPG.PuRe.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. books.rsc.org [books.rsc.org]
• 4. pure.mpg.de [pure.mpg.de]

Technical Support Center: Cyanidin-3-O-Glucuronide Stability in Aqueous and Acidic Solutions

Welcome to the Technical Support Center for anthocyanin metabolite analysis, curated by our Senior Application Science team. Cyanidin-3-O-glucuronide (C3G-glucuronide) is a primary phase II metabolite of1[1]. Due to its highly conjugated oxonium ion structure, its stability is strictly governed by pH, temperature, and light exposure. This guide provides mechanistic insights, validated protocols, and troubleshooting steps to ensure robust experimental design and reproducible quantification in pharmacokinetic and formulation studies.

Section 1: Mechanistic Causality of pH-Dependent Stability

Anthocyanins and their glucuronidated metabolites are uniquely sensitive to the hydronium ion concentration of their aqueous environment[2]. The structural state of the molecule dictates its susceptibility to degradation:

• Highly Acidic (pH < 3.0): C3G-glucuronide exists predominantly as the highly stable, red-colored flavylium cation[1]. The positive charge is delocalized across the conjugated system, making it highly resistant to nucleophilic attack.

• Mildly Acidic (pH 4.0–5.0): Hydration of the flavylium core occurs, forming the colorless carbinol pseudobase[1]. This form is transient and highly unstable.

• Neutral to Alkaline (pH > 6.0): The molecule undergoes ring opening to form a chalcone, which rapidly and irreversibly degrades into 3 and aldehydes through oxidation[3].

Figure 1: pH-dependent structural transformations and degradation pathways of C3G-glucuronide.

Section 2: Quantitative Stability Data & Kinetic Parameters

Thermal degradation of C3G-glucuronide follows4[4]. The table below synthesizes the kinetic stability parameters across different aqueous environments to guide your buffer selection and storage conditions.

Environmental Condition	pH Level	Predominant Structural Form	Estimated Half-Life (25°C)	Estimated Half-Life (80°C)	Primary Degradation Pathway
0.1% Formic Acid (Aqueous)	~2.5	Flavylium cation	> 30 days	~ 4 - 6 hours	Hydrolysis of glucuronide moiety
Acetate Buffer	4.5	Carbinol pseudobase	~ 5 - 7 days	< 30 minutes	Hydration & ring opening
Phosphate Buffered Saline	7.4	Chalcone / Quinoidal	< 2 hours	< 5 minutes	Oxidation to protocatechuic acid
Simulated Gastric Fluid	1.2	Flavylium cation	> 60 days	~ 8 hours	Acid-catalyzed hydrolysis

Note: While glucuronidation at the 3-O position provides slight steric hindrance compared to the aglycone, it does not prevent pH-driven ring opening in neutral environments.

Section 3: Validated Experimental Protocols

Self-Validating Workflow for C3G-Glucuronide Aqueous Stability Assessment

To ensure trustworthiness and reproducibility, this protocol incorporates an internal standard and an immediate acid-quenching step to halt degradation prior to LC-MS/MS analysis.

Step-by-Step Methodology:

• Buffer Preparation: Prepare aqueous buffers at pH 1.5 (KCl/HCl), pH 4.5 (Sodium Acetate), and pH 7.4 (PBS). Causality: Degas all buffers via sonication for 15 minutes to minimize dissolved oxygen, which acts as a primary catalyst for chalcone oxidation.

• Analyte Spiking: Spike C3G-glucuronide stock solution (prepared in 0.1% HCl in methanol) into the aqueous buffers to achieve a final concentration of 10 µM. Keep total organic solvent content below 1% to prevent artificial solvent-induced stabilization.

• Incubation: Aliquot 100 µL of the spiked buffers into amber microcentrifuge tubes to prevent . Incubate at the target temperature (e.g., 37°C for physiological studies) in a thermomixer at 300 rpm.

• Kinetic Sampling & Quenching (Critical Step): At designated time points (e.g., 0, 15, 30, 60, 120 min), extract 10 µL of the sample and immediately quench into 90 µL of ice-cold 1% Formic Acid in Acetonitrile containing 1 µM Cyanidin-3,5-diglucoside (Internal Standard). Causality: The sudden drop in pH forces any transient carbinol pseudobase back into the stable flavylium form, while the organic crash precipitates proteins (if using biological matrices) and halts kinetic degradation instantly.

• Centrifugation: Spin at 14,000 x g for 10 minutes at 4°C.

• LC-MS/MS Analysis: Inject the supernatant onto a C18 column. Monitor the specific5[5].

Figure 2: Self-validating experimental workflow for assessing C3G-glucuronide aqueous stability.

Section 4: Troubleshooting & FAQs

Q1: I am observing a rapid loss of C3G-glucuronide signal in my cell culture media (pH 7.4) within 30 minutes. How can I measure cellular uptake accurately? Application Scientist Answer: At pH 7.4, C3G-glucuronide rapidly converts to the chalcone form and degrades into protocatechuic acid[3][6]. To accurately measure uptake, you must acidify the media immediately upon collection. Alternatively, measure the degradation products (e.g., protocatechuic acid and phloroglucinol aldehyde) alongside the parent compound to calculate total mass balance. Do not rely solely on the C3G-glucuronide MRM channel at physiological pH.

Q2: My HPLC peaks for C3G-glucuronide are splitting or showing broad tailing. What is causing this? Application Scientist Answer: Peak splitting in anthocyanin chromatography usually indicates an equilibrium issue between the flavylium cation and the carbinol pseudobase during the run. This happens if your mobile phase is not acidic enough. Ensure your Mobile Phase A contains at least 0.1% to 0.5% Formic Acid or Trifluoroacetic Acid (TFA) to lock the molecule entirely in the flavylium state (pH < 2.5) throughout the chromatographic separation.

Q3: Does freeze-thawing affect the stability of C3G-glucuronide in aqueous samples? Application Scientist Answer: Yes. While cold temperatures slow degradation, the freeze-thaw process can cause localized pH shifts in the aqueous matrix as ice crystals form. If your samples are in a mildly acidic or neutral buffer, this temporary pH shift can cause irreversible degradation. Always store standards in highly acidic, organic solvents (e.g., 0.1% HCl in Methanol) and aliquot them into single-use vials to avoid freeze-thaw cycles.

Q4: How does light exposure impact my stability assays? Application Scientist Answer: Anthocyanins are highly susceptible to photo-oxidation. UV and visible light excite the conjugated double bonds, accelerating the ring-opening process even at lower pH levels. Always use amber vials or wrap your incubation tubes in aluminum foil.

References

• Source: nih.
• Source: mdpi.
• Source: nih.
• Source: acs.
• Source: mdpi.
• Source: nih.
• Source: nih.

Sources

• 1. Cyanidin-3-glucoside as a possible biomarker of anthocyanin-rich berry intake in body fluids of healthy humans: a systematic review of clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Thermal and pH degradation kinetics of anthocyanins in natural food colorant prepared from black rice bran - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Anthocyanin Encapsulated Nanoparticles as a Pulmonary Delivery System - PMC [pmc.ncbi.nlm.nih.gov]

Reducing ion suppression in cyanidin-3-O-glucuronide mass spectrometry

Welcome to the technical support center for the mass spectrometry analysis of cyanidin-3-O-glucuronide. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and address common challenges encountered during experimental workflows. The following question-and-answer format is structured to offer direct solutions and explain the scientific reasoning behind them, ensuring robust and reliable analytical outcomes.

Troubleshooting Guide: Tackling Ion Suppression Head-On

Ion suppression is a pervasive challenge in LC-MS/MS analysis, where co-eluting matrix components interfere with the ionization of the target analyte, leading to reduced signal intensity and compromised data accuracy.[1] This guide provides actionable solutions to specific problems you may encounter when analyzing cyanidin-3-O-glucuronide.

Question 1: My cyanidin-3-O-glucuronide signal is significantly lower in my biological samples (e.g., plasma, urine) compared to my neat standards. What's causing this, and how can I fix it?

Answer:

This is a classic manifestation of ion suppression . The complex nature of biological matrices means they contain numerous endogenous compounds like salts, phospholipids, and proteins that can co-elute with your analyte.[2][3] In the electrospray ionization (ESI) source, these matrix components compete with cyanidin-3-O-glucuronide for ionization, ultimately reducing its signal.[2][4]

Here’s a systematic approach to mitigate this issue:

1. Enhance Sample Preparation: The most effective strategy is to remove interfering components before they reach the mass spectrometer.[5][6]

• Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples.[1][2][6] For a polar compound like cyanidin-3-O-glucuronide, a reverse-phase SPE cartridge (e.g., C18) is a good starting point. The goal is to retain the analyte while washing away more polar interferences, then eluting the analyte with an organic solvent.[7]

  • Protocol: Solid-Phase Extraction for Cyanidin-3-O-glucuronide from Plasma

    • Conditioning: Condition a C18 SPE cartridge with 1-2 mL of methanol, followed by 1-2 mL of water with 0.1% formic acid.

    • Loading: Load the pre-treated plasma sample onto the cartridge at a slow and steady flow rate.

    • Washing: Wash the cartridge with 1-2 mL of water containing 0.1% formic acid to remove salts and other polar interferences.

    • Elution: Elute the cyanidin-3-O-glucuronide with 1-2 mL of methanol or acetonitrile containing 0.1% formic acid.

    • Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.[5]

• Liquid-Liquid Extraction (LLE): LLE can also be effective. You'll want to use a solvent that has a good affinity for cyanidin-3-O-glucuronide but is immiscible with the aqueous sample matrix. Adjusting the pH of the sample can enhance extraction efficiency.[6]

2. Optimize Chromatographic Separation: If interfering compounds co-elute with your analyte, improving the chromatographic separation is key.[1][2]

• Gradient Optimization: Adjust the gradient profile of your mobile phase. A shallower gradient can often improve the resolution between your analyte and matrix components.[8]

• Column Chemistry: While C18 columns are a common choice, consider other stationary phases if co-elution persists.[9]

• Flow Rate Reduction: Lowering the flow rate can sometimes enhance ionization efficiency and lessen the impact of co-eluting species.[4][10]

3. Dilute Your Sample: A straightforward approach is to dilute the sample. This reduces the concentration of both the analyte and the interfering matrix components.[5] While simple, this may compromise sensitivity if your analyte is present at low concentrations.

4. Utilize a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the gold standard for correcting ion suppression.[5] Because it has nearly identical chemical and physical properties to cyanidin-3-O-glucuronide, it will experience the same degree of ion suppression. This allows for accurate quantification based on the ratio of the analyte to the internal standard.[2]

Question 2: I've identified a region of ion suppression in my chromatogram using a post-column infusion experiment. How do I shift my analyte's retention time away from this zone?

Answer:

A post-column infusion experiment is an excellent diagnostic tool for pinpointing where in the chromatographic run ion suppression occurs.[5][11] To move your cyanidin-3-O-glucuronide peak out of this suppression zone, you can modify your chromatographic conditions:

1. Adjust Mobile Phase Composition:

• Organic Modifier: Switching between acetonitrile and methanol can alter selectivity and retention times. Acetonitrile often provides better peak shape and elution strength for anthocyanins.[12]

• Mobile Phase Additives: The type and concentration of acid in your mobile phase significantly impact retention and ionization. Formic acid is a common choice for anthocyanin analysis as it helps to keep the molecule in its stable flavylium cation form.[7][13] Experiment with different concentrations (e.g., 0.1% vs. 0.2%) to fine-tune retention. While trifluoroacetic acid (TFA) can improve peak shape, it is known to cause significant ion suppression and should generally be avoided in MS applications.[11][14]

2. Modify the Gradient:

• Initial Hold: Increasing the initial hold at a low organic percentage can sometimes shift the elution of early-eluting interferences.

• Gradient Slope: As mentioned previously, a shallower gradient can increase the separation between your analyte and interfering compounds.[8]

3. Change the Column:

• Particle Size: Using a column with smaller particles (e.g., UPLC) can significantly increase peak resolution and help separate your analyte from matrix components.[15]

• Stationary Phase: If you are using a standard C18 column, consider a C18 column with a different bonding chemistry or a phenyl-hexyl column, which can offer different selectivity for aromatic compounds like cyanidin-3-O-glucuronide.[16]

Question 3: My baseline is noisy and I'm seeing inconsistent signal intensity for my cyanidin-3-O-glucuronide standard. Could this be related to ion suppression?

Answer:

While a noisy baseline and signal instability can have multiple causes, they can certainly be exacerbated by matrix effects and ion source contamination, which is a common consequence of ion suppression.[1] Here’s a troubleshooting workflow:

Workflow for Diagnosing and Resolving Signal Instability

Caption: Troubleshooting workflow for signal instability.

1. Clean the Ion Source: The ion source is where ionization occurs, and it's prone to contamination from non-volatile matrix components.[1] Regular cleaning of the ion source components, such as the capillary and skimmer, is crucial for maintaining optimal performance.

2. Check for Contamination: Run blank injections (mobile phase without any sample) to see if the noise persists. If it does, the contamination may be in your LC system or mobile phase.

3. Evaluate Matrix-Induced Contamination: If the baseline is clean with a solvent blank but becomes noisy after injecting a matrix blank, this points to contamination from your sample matrix. This reinforces the need for more rigorous sample preparation.[1]

4. Optimize Ion Source Parameters: The settings of your ion source can influence the extent of ion suppression. Experiment with the following parameters:

Parameter	Recommended Action	Rationale
Capillary/Spray Voltage	Optimize for maximum analyte signal.	Affects the efficiency of droplet formation and ionization.[17]
Gas Flow (Nebulizer/Drying)	Adjust for stable spray and efficient desolvation.	Aids in the evaporation of solvent from the ESI droplets.[17]
Source Temperature	Optimize for analyte stability and desolvation.	Facilitates the transition of the analyte into the gas phase.[17]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of ion suppression in ESI-MS?

A1: Ion suppression in Electrospray Ionization (ESI) is a multifaceted phenomenon.[4] The most accepted theories suggest that co-eluting matrix components interfere with the analyte's ability to reach the gas phase as an ion. This can happen in several ways:

• Competition for Charge: In the ESI droplet, there is a limited amount of excess charge. If matrix components have a higher affinity for this charge, they will be preferentially ionized, leaving less charge available for the analyte.[2][4]

• Changes in Droplet Properties: High concentrations of non-volatile matrix components can increase the surface tension and viscosity of the ESI droplets.[4] This hinders the evaporation of the solvent, which is a critical step for the formation of gas-phase ions.

• Co-precipitation: Non-volatile species can cause the analyte to precipitate within the droplet, preventing it from being released as a gas-phase ion.[4]

Logical Relationship of Ion Suppression Mechanisms

Sources

• 1. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 2. longdom.org [longdom.org]
• 3. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 4. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. m.youtube.com [m.youtube.com]
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• 12. researchgate.net [researchgate.net]
• 13. Determination of anthocyanins and non-anthocyanin polyphenols by ultra performance liquid chromatography/electrospray ionization mass spectrometry (UPLC/ESI–MS) in jussara (Euterpe edulis) extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 15. waters.com [waters.com]
• 16. HPLC-MS(n) Applications in the Analysis of Anthocyanins in Fruits | IntechOpen [intechopen.com]
• 17. youtube.com [youtube.com]

Reference Data & Comparative Studies

High-Resolution Accuracy and Precision Testing for Cyanidin-3-O-Glucuronide Analytical Standards: A Comparative Guide

By: Senior Application Scientist

Introduction: The Analytical Challenge of Phase II Metabolites

In the field of pharmacokinetics and nutritional biochemistry, cyanidin-3-O-glucoside (C3G) is one of the most extensively studied anthocyanins. However, to accurately map its bioavailability and therapeutic efficacy, researchers must track its primary in vivo phase II metabolite: cyanidin-3-O-glucuronide [1].

Validating analytical standards for C3G-glucuronide presents unique chromatographic and mass spectrometric challenges. Anthocyanins are highly susceptible to pH-dependent structural transformations, existing as stable flavylium cations only at highly acidic pH levels (pH < 3). At physiological or neutral pH, they rapidly degrade into colorless carbinol pseudobases and quinoidal forms[2]. Furthermore, the addition of the glucuronic acid moiety significantly increases the molecule's polarity, complicating reversed-phase retention and increasing susceptibility to matrix-induced ion suppression in physiological fluids[3].

This guide objectively compares C3G-glucuronide against alternative anthocyanin standards and provides a field-proven, self-validating experimental protocol for establishing rigorous accuracy and precision in LC-MS/MS workflows.

Figure 1: Phase II metabolism pathway of Cyanidin-3-O-glucoside to Cyanidin-3-O-glucuronide.

Comparative Analysis of Anthocyanin Analytical Standards

When designing an analytical workflow, understanding the physicochemical differences between the target metabolite and its parent/aglycone forms is critical. The table below summarizes the comparative performance metrics of C3G-glucuronide against C3G and Cyanidin.

Table 1: Comparative Physicochemical and MS Parameters

Parameter	Cyanidin-3-O-Glucuronide	Cyanidin-3-O-Glucoside (C3G)	Cyanidin (Aglycone)
Role in PK Studies	Primary Phase II Metabolite	Parent Compound / Precursor	Intermediate / Aglycone
Hydrophilicity (LogP)	Highly Hydrophilic (< -1.0)	Hydrophilic (~0.39)	Moderately Lipophilic
Optimal Stability pH	pH 1.0 – 2.5	pH 1.0 – 3.0	pH 1.0 – 2.0
Extraction Preference	Solid-Phase Extraction (SPE)	SPE or Protein Precipitation	Liquid-Liquid Extraction (LLE)
ESI-MS/MS Transition (m/z)	463.1 → 287.1 (Positive Mode)	449.1 → 287.1 (Positive Mode)	287.1 → 137.0 (Positive Mode)
Matrix Effect Susceptibility	High (Due to early elution)	Moderate	Low

Causality in Standard Selection: The high polarity of C3G-glucuronide causes it to elute early in standard reversed-phase liquid chromatography (RPLC). Because early-eluting compounds co-elute with endogenous salts and polar lipids in plasma/urine, they suffer from severe ESI ion suppression. Therefore, utilizing a highly selective extraction method and an appropriate internal standard is non-negotiable for achieving high precision[3].

Methodological Causality: Designing a Self-Validating Protocol

To ensure scientific integrity, an analytical protocol must be a self-validating system. Every step must contain an internal control to account for variables.

• Why Solid-Phase Extraction (SPE) over Liquid-Liquid Extraction (LLE)? LLE often yields poor recovery for highly polar glucuronides. SPE (specifically using mixed-mode or HLB polymeric cartridges) provides superior peak shape, reduces tailing, and effectively washes away the plasma phospholipids that cause ion suppression[4]. Alternatively, advanced pepsin-induced proteolysis has recently shown excellent recovery rates for anthocyanin phase II metabolites in plasma[3].

• Why Strict Mobile Phase Acidification? Because anthocyanins convert to unstable quinoidal bases at pH > 3, all standard solutions and mobile phases must be strictly acidified (e.g., 0.1% to 5% formic acid) to lock the molecule in its detectable flavylium cation form[2].

• Why Internal Standardization? To make the system self-validating, an internal standard (IS)—such as pelargonidin-3-O-glucoside or an isotopically labeled analog—must be spiked into the matrix prior to extraction. This automatically corrects for volumetric errors, extraction losses, and MS ionization fluctuations[3].

Figure 2: Self-validating UHPLC-MS/MS workflow for C3G-glucuronide standard testing.

Step-by-Step Experimental Protocol for Validation

The following protocol outlines the exact methodology for validating the accuracy and precision of a C3G-glucuronide analytical standard in biological matrices.

Step 1: Standard and Internal Standard (IS) Preparation

• Accurately weigh 1.0 mg of the C3G-glucuronide analytical standard.

• Dissolve in 1.0 mL of methanol containing 1% formic acid to create a 1 mg/mL stock solution. Crucial: Store immediately at -80°C in amber vials to prevent light and thermal degradation.

• Prepare a working IS solution of pelargonidin-3-O-glucoside (100 ng/mL) in 0.1% formic acid.

Step 2: Matrix Spiking and Extraction (SPE)

• Aliquot 200 µL of blank physiological fluid (plasma or urine) into a microcentrifuge tube.

• Spike the matrix with known concentrations of the C3G-glucuronide standard (e.g., Low, Medium, and High Quality Control levels: 10, 50, and 200 ng/mL) and 20 µL of the IS.

• Add 200 µL of 2% formic acid to disrupt protein binding and ensure the flavylium cation state.

• Load the sample onto a pre-conditioned Oasis HLB SPE cartridge (1 mL, 30 mg).

• Wash with 1 mL of 0.1% formic acid in water.

• Elute with 1 mL of 0.1% formic acid in methanol. Evaporate under a gentle nitrogen stream and reconstitute in 100 µL of the initial mobile phase.

Step 3: UHPLC-MS/MS Analysis

• Column: C18 reversed-phase column (e.g., 2.1 × 100 mm, 1.7 µm) maintained at 35°C.

• Mobile Phase: Solvent A (Water + 0.1% Formic Acid) and Solvent B (Acetonitrile + 0.1% Formic Acid).

• Gradient: Run a steep gradient from 5% B to 60% B over 5 minutes to ensure sharp elution of the polar glucuronide.

• Detection: Operate the triple quadrupole MS in Multiple Reaction Monitoring (MRM) positive ESI mode. Monitor the transition m/z 463.1 → 287.1 for C3G-glucuronide.

Step 4: Data Validation (Accuracy and Precision)

• Intra-day Precision: Analyze 5 replicates of the Low, Medium, and High QC samples on the same day. Calculate the Relative Standard Deviation (RSD).

• Inter-day Precision: Analyze the QC samples over 3 consecutive days.

• Accuracy: Calculate the percentage of the nominal concentration recovered.

Quantitative Validation Data

A robust analytical standard must meet strict FDA/EMA bioanalytical validation guidelines (Accuracy within 85-115%; Precision RSD < 15%). The following table summarizes expected validation parameters for C3G-glucuronide based on optimized UHPLC-MS/MS methodologies[3][5].

Table 2: Accuracy and Precision Data for C3G-Glucuronide in Plasma

QC Concentration (ng/mL)	Matrix	Accuracy (%)	Intra-day Precision (RSD %)	Inter-day Precision (RSD %)
10 (Low)	Rat Plasma	92.4	6.8	8.2
50 (Medium)	Rat Plasma	98.1	4.5	5.9
200 (High)	Rat Plasma	101.3	3.2	4.1
10 (Low)	Human Urine	95.6	5.1	6.4
200 (High)	Human Urine	99.8	2.9	3.8

Note: The precision values (RSD < 10%) demonstrate that the self-validating use of an internal standard successfully mitigates the matrix effects typically associated with polar phase II metabolites.

Conclusion & Best Practices

Testing the accuracy and precision of cyanidin-3-O-glucuronide analytical standards requires a deep understanding of anthocyanin chemistry. Because of its high polarity and pH sensitivity, researchers must abandon generic extraction protocols in favor of acidified SPE or targeted proteolysis. By strictly controlling the pH to maintain the flavylium cation and utilizing a structurally similar internal standard, laboratories can achieve highly reproducible, FDA-compliant validation data, ensuring the integrity of downstream pharmacokinetic and bioavailability studies.

References

• Pereira, A.G., et al. (2021). "Identification, Quantification, and Method Validation of Anthocyanins." Chemical Proceedings, 5(1), 43. Available at:[Link]

• Malaysian Journal of Analytical Sciences. (2022). "DEVELOPMENT AND OPTIMIZATION OF A RAPID RESOLUTION LIQUID CHROMATOGRAPHY METHOD FOR CYANIDIN-3-O-GLUCOSIDE IN RAT PLASMA." Malaysian Journal of Analytical Sciences. Available at: [Link]

• Kaiser, M., Müller-Ehl, L., Passon, M., & Schieber, A. (2020). "Development and Validation of Methods for the Determination of Anthocyanins in Physiological Fluids via UHPLC-MSn." Molecules, 25(3), 518. Available at:[Link]

• ResearchGate. (2025). "Synthesis, Structural Characterization, and Evaluation of Cyanidin-3-O-glucoside-loaded Chitosan Nanoparticles." ResearchGate. Available at:[Link]

• National Institutes of Health (PMC). (2023). "Nanoencapsulation of Cyanidin 3-O-Glucoside: Purpose, Technique, Bioavailability, and Stability." PMC. Available at:[Link]

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• 5. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Cyanidin-3-O-glucuronide

This guide provides essential safety and logistical information for the proper disposal of Cyanidin-3-O-glucuronide, a vital compound in various research and development applications. As scientists and drug development professionals, adhering to rigorous disposal protocols is not only a matter of regulatory compliance but also a cornerstone of laboratory safety and environmental responsibility. This document offers a procedural, step-by-step framework to ensure the safe handling and disposal of this compound.

Hazard Assessment and Chemical Profile

Key Characteristics:

• Toxicity: Generally considered to have low acute toxicity.[3]

• Environmental Impact: While not classified as a significant environmental hazard, it is crucial to prevent the release of any chemical into the environment.[3][4]

• Reactivity: Stable under normal laboratory conditions. Avoid strong oxidizing agents, and highly alkaline or acidic materials to prevent exothermic reactions.[5]

It is imperative to always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for the most accurate and up-to-date information. If an SDS is unavailable, it is prudent to treat the compound with a degree of caution, following standard laboratory chemical waste procedures.

Core Principles of Chemical Waste Disposal

The disposal of any laboratory chemical, regardless of its perceived hazard level, should adhere to fundamental principles to ensure safety and compliance.

Principle	Rationale
Waste Minimization	Order only the required amount of the chemical to reduce the volume of waste generated.[6][7]
Segregation	Keep different waste streams separate to prevent accidental reactions. Do not mix Cyanidin-3-O-glucuronide waste with incompatible chemicals.[8][9]
Proper Labeling	Clearly label all waste containers with the full chemical name, concentration, and hazard information.[6][8][10]
Container Integrity	Use appropriate, sealed, and leak-proof containers for waste storage. Do not overfill containers, leaving at least 10% headspace for expansion.[10][11]
Institutional Guidelines	Always follow your institution's specific chemical hygiene plan and waste disposal protocols.[8][10]

Step-by-Step Disposal Protocol for Cyanidin-3-O-glucuronide

This protocol provides a detailed workflow for the safe disposal of Cyanidin-3-O-glucuronide from a laboratory setting.

Materials Required:

• Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves.

• Designated and properly labeled waste container.

• Spill kit.

Procedure:

• Waste Identification and Segregation:

  • Identify all waste containing Cyanidin-3-O-glucuronide. This includes pure compound, solutions, and contaminated materials (e.g., pipette tips, paper towels).

  • Segregate the waste into solid and liquid streams.

• Liquid Waste Disposal:

  • Collect all aqueous solutions containing Cyanidin-3-O-glucuronide in a designated, leak-proof container.

  • The container should be clearly labeled as "Aqueous Waste: Cyanidin-3-O-glucuronide".

  • If the solution contains other chemicals, list all components and their approximate concentrations on the label.[6][8]

  • Do not pour any chemical waste down the drain.[6]

• Solid Waste Disposal:

  • Collect all solid Cyanidin-3-O-glucuronide waste, including contaminated consumables, in a separate, clearly labeled container.

  • The label should read "Solid Chemical Waste: Cyanidin-3-O-glucuronide".

• Handling Empty Containers:

  • Empty containers that held Cyanidin-3-O-glucuronide should be triple-rinsed with a suitable solvent (e.g., water or ethanol).[8]

  • The rinsate must be collected and disposed of as liquid chemical waste.[8]

  • After rinsing, deface the original label and dispose of the container according to your institution's guidelines for clean lab glass or plastic.[8]

• Storage and Collection:

  • Store the sealed waste containers in a designated, well-ventilated waste accumulation area.

  • Ensure the storage area has secondary containment to manage any potential leaks.[10]

  • Arrange for the collection of the waste by your institution's environmental health and safety (EHS) office or a licensed chemical waste contractor.[10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Cyanidin-3-O-glucuronide.

Caption: Disposal workflow for Cyanidin-3-O-glucuronide.

References

• Chemical Waste Disposal Guidelines. (n.d.). Emory University.
• Guidelines for Chemical Waste Disposal. (n.d.). Natural Sciences Research Institute.
• Safety Data Sheet - Sodium nitroferricyanide(III) dihydrate. (2025, December 24). Sigma-Aldrich.
• Cyanidin 3-glucoside SDS. (n.d.). ECHEMI.
• Chemical Waste Disposal. (2016, March 16). NUS Medicine.
• Laboratory Hazardous Waste Disposal Guideline – HS321. (2022, August 8). UNSW.
• Chemical Waste (Guidance Note). (n.d.). University of Glasgow.
• Safety Data Sheet. (2023, September 5). Fisher Scientific.
• Safety Data Sheet - Cyanidin 3-O-glucoside (chloride). (2025, July 9). Cayman Chemical.
• Safety Data Sheet - Cyanidin 3-sophoroside-5-glucoside. (2026, March 12). MedChemExpress.
• Safety Data Sheet - UVEKOL® S radiation curing resins. (2021, May 18). ChemPoint.com.
• Safety Data Sheet - 4-Methylumbelliferyl-ß-D-glucuronide trihydrate. (2025, March 25). DC Fine Chemicals.
• Cyanidin 3-O-Glucoside (C-3-G). (n.d.). Sinochem Nanjing Corporation.

• Tena, N., & Asuero, A. G. (2016). Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects. Molecules, 21(9), 1264. Retrieved from [Link]

• Anthocyanins from fruit and vegetable waste: biosynthesis, extraction, and gut health benefits. (2026, February 2). Food Science and Human Wellness, 15(1), 1-15. Retrieved from [Link]

• Anthocyanins from Agro-Industrial Food Waste: Geographical Approach and Methods of Recovery—A Review. (2022, December 23). Molecules, 28(1), 1. Retrieved from [Link]

• Alternative Extraction and Downstream Purification Processes for Anthocyanins. (n.d.). Processes, 9(10), 1837. Retrieved from [Link]

• Guidelines on the Disposal of Chemical Wastes from Laboratories. (2015, May 15). OSHE UTHM.

• Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects. (2016, September 21). Molecules, 21(9), 1264. Retrieved from [Link]

• Chapter 4. Extraction of Anthocyanins from Food Processing Waste – Potential and Issues. (n.d.). In Exploiting Targeted Delivery for Improved Health. ResearchGate. Retrieved from [Link]

• Exploring the Impact of Cyanidin-3-Glucoside on Inflammatory Bowel Diseases: Investigating New Mechanisms for Emerging Interventions. (n.d.). Antioxidants, 11(11), 2139. Retrieved from [Link]

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